3-Isopropylthio-1,2,4-triazine

• CAS: 187099-43-0

Core Science & Biosynthesis

3-Isopropylthio-1,2,4-triazine synthesis from thiosemicarbazide

An In-depth Technical Guide to the Synthesis of 3-Isopropylthio-1,2,4-triazine Derivatives from Thiosemicarbazide

Abstract

The 1,2,4-triazine scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry and agrochemicals due to its wide range of biological activities, including anticancer, antiviral, and herbicidal properties.[1][2][3][4][5] The functionalization of this core, particularly at the 3-position, allows for the fine-tuning of its physicochemical and pharmacological profiles. This technical guide provides a comprehensive, in-depth methodology for the synthesis of 3-isopropylthio-1,2,4-triazine derivatives, commencing from the readily available starting material, thiosemicarbazide. The synthetic strategy is presented as a robust two-step process: first, the cyclocondensation of thiosemicarbazide with an α-ketoacid to form a 3-thioxo-1,2,4-triazin-5-one intermediate, followed by a selective S-alkylation to install the isopropylthio moiety. This document elucidates the underlying reaction mechanisms, provides detailed, field-tested experimental protocols, and offers insights into process optimization and characterization of the target compounds.

Introduction: The 1,2,4-Triazine Core and the Rationale for S-Alkylation

Nitrogen-containing heterocycles are cornerstones of modern drug discovery.[1][5] Among them, the 1,2,4-triazine ring system has garnered substantial attention for its versatile biological activities.[2][4] The core structure presents multiple sites for chemical modification, enabling the creation of diverse compound libraries for screening.

The introduction of a thioether linkage, specifically an isopropylthio group, at the C3 position serves several critical functions:

• Modulation of Lipophilicity: The isopropyl group increases the lipophilicity of the molecule, which can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profile, potentially enhancing cell membrane permeability.

• Metabolic Stability: Thioether linkages are often more resistant to metabolic degradation compared to the parent thiol or thione, leading to an improved pharmacokinetic profile.

• Structural Diversity: The sulfur atom acts as a versatile handle for further derivatization and can participate in key interactions with biological targets.

This guide details a reliable and scalable synthetic pathway that begins with thiosemicarbazide, an economical and commercially available building block.[6]

Overall Synthetic Strategy

The synthesis is logically divided into two primary stages, as depicted below. This approach ensures high yields and purity by isolating the key intermediate before proceeding to the final modification.

Caption: High-level overview of the two-stage synthetic workflow.

Part I: Synthesis of the 3-Thioxo-1,2,4-triazin-5-one Intermediate

The foundational step is the construction of the heterocyclic triazine ring. This is achieved via a cyclocondensation reaction between thiosemicarbazide and an appropriate α-dicarbonyl compound, most commonly an α-ketoacid.[1][5]

Mechanistic Principles

The reaction proceeds through two key phases:

• Initial Condensation: The terminal hydrazine nitrogen (-NH2) of thiosemicarbazide, being the most nucleophilic nitrogen, attacks the ketone carbonyl of the α-ketoacid. This is followed by dehydration to form a thiosemicarbazone intermediate.

• Intramolecular Cyclization: The amide-like nitrogen (-NH-) of the thiosemicarbazone then attacks the carboxylic acid carbonyl, leading to another dehydration event and subsequent ring closure to yield the stable 6-substituted-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one. The reaction is typically facilitated by a basic medium which promotes both the initial condensation and the final cyclization step.

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Exploring the mechanism of action of 3-Isopropylthio-1,2,4-triazine

An In-Depth Technical Guide on the Core Mechanism of Action of 3-Isopropylthio-1,2,4-triazine and Its Analogs

Abstract

The 1,2,4-triazine scaffold is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1] Derivatives of this heterocycle have demonstrated a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3] Among these, the 3-alkylthio-1,2,4-triazine subclass has emerged as a particularly promising area of research. This technical guide provides a comprehensive exploration of the potential mechanisms of action for 3-Isopropylthio-1,2,4-triazine, drawing upon established evidence from structurally related analogs. While the specific molecular interactions of 3-Isopropylthio-1,2,4-triazine are still under investigation, this document will focus on two primary, well-documented mechanisms for this class of compounds: inhibition of fungal lanosterol 14α-demethylase (CYP51) and disruption of microtubule polymerization in cancer cells. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth scientific insights, detailed experimental protocols, and a forward-looking perspective on this important class of molecules.

Introduction to the 1,2,4-Triazine Scaffold

The 1,2,4-triazine ring system is a "privileged" heterocyclic motif, meaning it is capable of binding to a variety of biological targets with high affinity.[1] This versatility has led to the development of numerous 1,2,4-triazine derivatives with diverse therapeutic applications.[4] The introduction of a thioether linkage at the 3-position, as seen in 3-Isopropylthio-1,2,4-triazine, significantly influences the molecule's electronic and steric properties, often enhancing its biological activity. This guide will delve into the probable molecular mechanisms that underpin the therapeutic potential of this class of compounds.

Postulated Mechanism of Action I: Antifungal Activity via CYP51 Inhibition

A significant body of research points to the potent antifungal activity of 1,2,4-triazine derivatives, with a key target being the enzyme lanosterol 14α-demethylase, also known as CYP51.[5][6] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi. Ergosterol is an essential molecule for maintaining the integrity and fluidity of the fungal cell membrane.

The proposed mechanism of inhibition involves the nitrogen atoms of the 1,2,4-triazine ring coordinating with the heme iron atom at the active site of CYP51.[5] This interaction is analogous to that of established azole antifungal drugs. The 3-isopropylthio group and other substituents on the triazine ring likely contribute to the binding affinity and selectivity by forming hydrophobic and van der Waals interactions with the surrounding amino acid residues in the enzyme's active site.[5] Inhibition of CYP51 disrupts ergosterol production, leading to the accumulation of toxic sterol intermediates and ultimately compromising the fungal cell membrane, resulting in cell death.

Signaling Pathway: Fungal Ergosterol Biosynthesis and CYP51 Inhibition

Caption: Inhibition of tubulin polymerization by 3-Isopropylthio-1,2,4-triazine leads to cell cycle arrest and apoptosis.

Experimental Protocol: Cell-Based Tubulin Polymerization Assay

This protocol outlines a method to assess the effect of 3-Isopropylthio-1,2,4-triazine on microtubule organization in cancer cells using immunofluorescence microscopy.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Cell culture medium and supplements

• Test compound (3-Isopropylthio-1,2,4-triazine)

• Colchicine or Paclitaxel (positive controls)

• Glass coverslips

• Paraformaldehyde (PFA) for fixation

• Triton X-100 for permeabilization

• Bovine serum albumin (BSA) for blocking

• Primary antibody against α-tubulin

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Seed cells on glass coverslips in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and controls for a specified period (e.g., 24 hours).

• Immunofluorescence Staining:

  • Wash the cells with phosphate-buffered saline (PBS).

  • Fix the cells with 4% PFA for 15 minutes.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Block non-specific binding with 1% BSA in PBS for 30 minutes.

  • Incubate with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour in the dark.

  • Wash three times with PBS.

  • Mount the coverslips onto microscope slides using a mounting medium containing DAPI.

• Microscopy and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Capture images of the microtubule network and the cell nuclei.

  • Analyze the images for changes in microtubule morphology. In untreated cells, a fine, filamentous network should be visible. In treated cells, look for depolymerization (loss of microtubules) or abnormal bundling, as well as changes in cell shape and nuclear morphology indicative of apoptosis.

Quantitative Data and Structure-Activity Relationship (SAR) Insights

The biological activity of 3-alkylthio-1,2,4-triazine derivatives is highly dependent on the nature of the substituents at other positions of the triazine ring. The following table summarizes representative inhibitory data for different classes of 1,2,4-triazine derivatives against various targets, based on published literature.

Compound Class	Target	Representative IC50/EC50	Reference
3-Phenyl-1,2,4-triazin-6-ones	Fungal growth (Z. tritici)	0.005 µM	[7]
3-(Alkylthio)-5,6-diaryl-1,2,4-triazines	Tubulin Polymerization	~1 µM	[8][9]
Substituted 1,2,4-triazines	Acetylcholinesterase (AChE)	1.41 - 4.28 µM	[2][10]
Substituted 1,2,4-triazines	Glutathione S-transferase (GST)	1.58 - 4.13 µM	[2][10]

Key SAR Observations:

• For Antifungal Activity: Electron-withdrawing groups on a phenyl ring at position 3 and specific alkyl groups at the N-1 position of 1,2,4-triazin-6-ones have been shown to enhance antifungal potency. [7]* For Anticancer Activity: The nature of the aryl groups at positions 5 and 6 of the triazine ring significantly influences the cytotoxicity and tubulin polymerization inhibitory activity of 3-(alkylthio)-1,2,4-triazines. [8][9]

Conclusion and Future Directions

While the precise mechanism of action for 3-Isopropylthio-1,2,4-triazine requires further elucidation, the existing body of research on related 3-alkylthio-1,2,4-triazine derivatives provides a strong foundation for postulating its biological activities. The most probable mechanisms involve the inhibition of fungal CYP51 and the disruption of microtubule polymerization in cancer cells.

Future research should focus on:

• Direct Target Identification: Employing techniques such as chemical proteomics and thermal shift assays to definitively identify the binding partners of 3-Isopropylthio-1,2,4-triazine.

• Co-crystallization Studies: Obtaining crystal structures of the compound in complex with its target enzymes to visualize the precise binding interactions.

• Comprehensive SAR Studies: Synthesizing and testing a broader range of analogs to develop a detailed understanding of the structure-activity relationships and to optimize potency and selectivity.

The insights and protocols provided in this guide offer a robust framework for advancing the scientific understanding and therapeutic development of 3-Isopropylthio-1,2,4-triazine and related compounds.

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An In-depth Technical Guide to In Silico Docking Studies of 3-Isopropylthio-1,2,4-triazine with Target Proteins

Abstract

This technical guide provides a comprehensive, field-proven methodology for conducting in silico molecular docking studies, using 3-Isopropylthio-1,2,4-triazine as a case-study ligand. 1,2,4-triazine derivatives are a class of heterocyclic compounds recognized for their broad spectrum of biological activities, making them compelling candidates for drug discovery programs.[1][2][3][4] Molecular docking is a powerful computational technique that predicts the preferred orientation of a small molecule (ligand) when bound to a larger molecule (receptor), typically a protein.[5][6][7] This process is instrumental in structure-based drug design, enabling researchers to rationalize biological activities, screen virtual compound libraries, and optimize lead candidates, thereby accelerating the drug development pipeline while reducing costs.[5][8][9][10] This guide is designed for researchers, scientists, and drug development professionals, offering a narrative that combines theoretical principles with detailed, step-by-step protocols for practical application.

Introduction: The Rationale for Docking 3-Isopropylthio-1,2,4-triazine

The 1,2,4-triazine scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The specific functionalization, such as the 3-isopropylthio group in our ligand of interest, modulates the compound's physicochemical properties and its potential interactions with biological targets.

Before embarking on costly and time-consuming in vitro and in vivo studies, in silico molecular docking offers a rational, hypothesis-driven approach to identify and characterize potential protein targets.[9] The core principle of molecular docking involves two key components: a sampling algorithm to generate a variety of ligand conformations ("poses") within the protein's binding site, and a scoring function to rank these poses based on their predicted binding affinity.[6][11] A successful docking study can elucidate the molecular basis of a compound's activity, predict its binding mode at an atomic level, and prioritize it for further experimental validation.[11][12]

This guide will walk through the entire workflow, from identifying potential protein targets for 3-Isopropylthio-1,2,4-triazine to preparing the molecules, running the simulation, and analyzing the results in a scientifically rigorous manner.

The In Silico Docking Workflow: A Comprehensive Protocol

The following workflow is designed to be a self-validating system, where the logic behind each step ensures the integrity of the final results. We will use a suite of widely accepted and freely available bioinformatics tools.

Caption: The four-phase in silico molecular docking workflow.

Phase 1: Pre-Docking - Target Identification & Ligand Preparation

Step 1.1: Target Protein Prediction

• Causality: Before docking, we must identify high-probability protein targets. The "molecular similarity principle" posits that structurally similar molecules often share common protein targets.[13] Web-based tools leverage this principle by screening our query molecule against vast databases of known ligands.

• Protocol:

  • Obtain the SMILES (Simplified Molecular Input Line Entry System) string for 3-Isopropylthio-1,2,4-triazine.

  • Navigate to a target prediction server like SwissTargetPrediction .[13][14][15][16][17]

  • Input the SMILES string and select the desired organism (e.g., Homo sapiens).

  • Execute the prediction. The server returns a ranked list of potential protein targets based on similarity to known bioactive ligands.[13]

  • For this guide, let's hypothesize that Casein Kinase 2 (CK2) alpha , a serine/threonine kinase implicated in cancer, is identified as a high-probability target.

Step 1.2: Ligand Structure Preparation

• Causality: A docking simulation requires a high-quality, energetically favorable 3D conformation of the ligand. Starting with a 2D structure and converting it to 3D, followed by energy minimization, ensures the ligand's bond lengths, angles, and torsions are physically realistic. Assigning charges is critical for calculating electrostatic interactions.

• Protocol:

  • Obtain 3D Structure: Download the 3D structure of 3-Isopropylthio-1,2,4-triazine from a database like PubChem .[18] Save it in SDF or MOL2 format.

  • Energy Minimization: Open the structure in a molecular editor like Avogadro or UCSF Chimera. Use a force field (e.g., MMFF94) to perform energy minimization. This step optimizes the geometry to find a low-energy conformer.

  • File Format Conversion: The docking software we will use, AutoDock Vina, requires ligands to be in the PDBQT format.[18] This format includes atomic coordinates, partial charges, and information about rotatable bonds. Use AutoDock Tools (ADT) to add Gasteiger charges and define rotatable bonds, then save the final structure as ligand.pdbqt.[19]

Phase 2: Receptor (Protein) Preparation

Step 2.1: Retrieval of Protein Structure

• Causality: A high-resolution 3D structure of the target protein is the cornerstone of structure-based drug design. The Protein Data Bank (PDB) is the primary repository for these experimental structures.

• Protocol:

  • Navigate to the RCSB PDB website.

  • Search for our target, "Casein Kinase 2 alpha." A suitable entry would be one with a high-resolution crystal structure (e.g., PDB ID: 1A6O).

  • Download the structure in PDB format.

Step 2.2: Preparing the Receptor for Docking

• Causality: Raw PDB files are not immediately ready for docking. They often contain non-essential molecules (e.g., water, co-crystallized ligands, ions) that can interfere with the simulation. Additionally, PDB files typically lack hydrogen atoms, which are essential for accurately defining hydrogen bonds and steric interactions.[20][21][22]

• Protocol (using UCSF Chimera):

  • Open the downloaded PDB file (e.g., 1A6O.pdb) in UCSF Chimera.

  • Remove Unnecessary Chains and Solvent: Delete all water molecules and any co-crystallized ligands or ions that are not part of the binding site you intend to study.[20]

  • Add Hydrogens: Use the AddH command or the corresponding tool to add hydrogen atoms to the protein. This is crucial for correct ionization and interaction mapping.

  • Add Charges: Assign partial charges to the protein atoms (e.g., using the AMBER force field).

  • Save the Prepared Receptor: Save the cleaned, hydrogen-added, and charged protein structure in the PDBQT format required by Vina (e.g., protein.pdbqt).[20]

Phase 3: Molecular Docking Simulation

Step 3.1: Defining the Binding Site (Grid Box Generation)

• Causality: To make the simulation computationally feasible, we must define a specific search space on the protein where the docking algorithm will attempt to place the ligand. This is known as the "grid box." The box should be large enough to encompass the entire binding pocket, allowing the ligand to move and rotate freely within it.

• Protocol:

  • Load the prepared protein.pdbqt file into AutoDock Tools (ADT) or UCSF Chimera.

  • Identify the active site. If a co-crystallized ligand was present in the original PDB file, its location is the ideal center for the grid box. Otherwise, use literature information or cavity detection tools to locate the binding pocket.

  • Center the grid box on the active site. Adjust the dimensions (x, y, z) to ensure it covers all key interacting residues. Note the coordinates of the center and the size of the box.[22]

Step 3.2: Running the Docking Simulation with AutoDock Vina

• Causality: AutoDock Vina uses a sophisticated algorithm to explore the ligand's conformational space within the grid box and a scoring function to estimate the binding affinity for the best poses.[23][24][25] We control the simulation through a simple text configuration file.

• Protocol:

  • Create a text file named conf.txt.

  • Populate the file with the paths to your receptor and ligand files, and the grid box parameters noted in the previous step.

  • Execute the docking from the command line: vina --config conf.txt[19]

  • Vina will generate an output file (docking_results.pdbqt) containing the coordinates of the predicted binding poses (typically 9) and a log file (docking_log.txt) with their corresponding binding affinity scores.

Phase 4: Post-Docking Analysis

Step 4.1: Interpretation of Docking Scores

• Causality: The primary quantitative output from Vina is the binding affinity, reported in kcal/mol. This score is an estimation of the binding free energy. More negative values indicate a stronger, more favorable predicted binding interaction.

• Protocol:

  • Open the docking_log.txt file.

  • Examine the table of results. The top-ranked pose (mode 1) has the most negative (i.e., best) binding affinity score.

  • The RMSD (Root Mean Square Deviation) values in the table compare the atomic positions of each pose to the best pose. Low RMSD values between top poses suggest convergence to a stable binding mode.[26]

Step 4.2: Visualization of Protein-Ligand Interactions

• Causality: A docking score alone is insufficient. Visual inspection is critical to validate the plausibility of the binding pose and to understand the specific molecular interactions (e.g., hydrogen bonds, hydrophobic contacts, pi-stacking) that stabilize the complex.[26][27]

• Protocol (using PyMOL and PDBsum):

  • Open the protein.pdbqt and the docking_results.pdbqt files in a molecular visualization tool like PyMOL .

  • Focus on the top-ranked pose. Display the ligand and the surrounding protein residues.

  • Use visualization tools to identify key interactions. For example, PyMOL's "find polar contacts" feature can highlight potential hydrogen bonds.

  • For a 2D schematic representation, you can submit the docked complex to the PDBsum server, which generates detailed diagrams of all interactions.[28][29][30][31][32]

Hypothetical Results and Discussion

Following the protocol above, a hypothetical docking of 3-Isopropylthio-1,2,4-triazine into the ATP-binding site of Casein Kinase 2 (CK2) alpha might yield the results summarized below.

Pose	Binding Affinity (kcal/mol)	RMSD from Best Pose (Å)	Key Interacting Residues (Hypothetical)	Interaction Type
1	-8.2	0.000	Val66, Ile95, Met163	Hydrophobic
Lys68	Hydrogen Bond
Asp175	Hydrogen Bond
2	-7.9	1.215	Val66, Ile174	Hydrophobic
Lys68	Hydrogen Bond
3	-7.5	1.890	Val66, Met163	Hydrophobic
Asp175	Hydrogen Bond

The top-ranked pose shows a strong predicted binding affinity of -8.2 kcal/mol. Visual analysis reveals the triazine core is anchored in the binding pocket by two hydrogen bonds with the side chains of Lys68 and Asp175, which are known to be critical for inhibitor binding in many kinases. Furthermore, the isopropylthio group is nestled within a hydrophobic pocket formed by Val66, Ile95, and Met163, contributing favorably to the overall binding energy. The convergence of the top poses (low RMSD) lends confidence to this predicted binding mode.

Caption: Hypothetical interactions of the ligand with CK2 active site residues.

Validation and Limitations

While powerful, in silico docking is a predictive tool with inherent limitations.

• Trustworthiness: The results are highly dependent on the quality of the protein structure and the accuracy of the scoring function. Scoring functions are approximations and may not perfectly replicate the complex biophysics of binding.

• Self-Validation: A crucial validation step is to perform "re-docking." If the protein structure was co-crystallized with a known ligand, you can remove it and dock it back into the binding site. If the docking protocol can reproduce the experimental pose with a low RMSD (<2.0 Å), it increases confidence in the methodology for that specific target.[26]

• Further Steps: Docking results should be considered hypotheses that require experimental validation (e.g., through enzymatic assays). For greater computational rigor, the top-ranked poses can be subjected to molecular dynamics (MD) simulations to assess the stability of the complex over time.

Conclusion

This guide has outlined a structured, scientifically grounded workflow for performing in silico molecular docking of 3-Isopropylthio-1,2,4-triazine. By systematically progressing from target prediction to detailed interaction analysis, researchers can generate valuable hypotheses about the compound's mechanism of action, saving significant time and resources in the early stages of drug discovery. The key to a successful study lies not just in executing the steps, but in understanding the causality behind each protocol, from meticulous molecule preparation to critical interpretation of the final results.

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Preliminary Cytotoxicity Screening of 3-Isopropylthio-1,2,4-triazine: An In-Depth Technical Guide

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for conducting a preliminary in vitro cytotoxicity screening of the novel compound, 3-Isopropylthio-1,2,4-triazine. This document is intended for researchers, scientists, and drug development professionals engaged in the early-stage evaluation of potential therapeutic agents. The guide details the scientific rationale for the experimental design, provides step-by-step protocols for the widely accepted MTT assay, and offers insights into data analysis and interpretation. The methodologies described herein are designed to be self-validating, ensuring the generation of robust and reliable data to inform future drug development decisions.

Introduction: The Rationale for Cytotoxicity Screening of 1,2,4-Triazine Derivatives

The 1,2,4-triazine scaffold is a "privileged structure" in medicinal chemistry, recognized for its versatile biological activities, which include antimicrobial, antiviral, and notably, anticancer properties.[1][2][3] A significant number of compounds incorporating the 1,2,4-triazine moiety have demonstrated potent cytotoxic effects against various cancer cell lines.[4][5][6] The mechanism of action for many of these derivatives involves the induction of apoptosis (programmed cell death) and the inhibition of key signaling pathways crucial for cancer cell proliferation and survival, such as those involving protein kinases.[3][4][6]

The novel compound, 3-Isopropylthio-1,2,4-triazine, belongs to this promising class of molecules. The introduction of a sulfur-containing functional group, such as the isopropylthio group, has been shown in some instances to enhance the cytotoxic potential of 1,2,4-triazine derivatives.[1] Therefore, a preliminary cytotoxicity screening is a critical first step to assess its potential as an anticancer agent.[7][8] This initial evaluation aims to determine the concentration-dependent effects of the compound on cell viability and to establish a foundational understanding of its potency.[9][10]

This guide will focus on the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a robust and widely used colorimetric method for assessing cell metabolic activity as an indicator of cell viability.[11][12] The principle of the MTT assay lies in the ability of metabolically active cells to reduce the yellow tetrazolium salt, MTT, into purple formazan crystals.[11][13] This reduction is catalyzed by NAD(P)H-dependent oxidoreductase enzymes primarily located in the mitochondria.[12] The quantity of formazan produced is directly proportional to the number of viable cells, allowing for a quantitative assessment of cytotoxicity.[10][12]

Experimental Design: A Framework for Rigorous Screening

A well-structured experimental design is paramount for obtaining meaningful and reproducible cytotoxicity data. The following sections outline the key considerations for the preliminary screening of 3-Isopropylthio-1,2,4-triazine.

Selection of Cell Lines: Targeting Relevant Cancer Types

The choice of cell lines is a critical determinant of the relevance of the cytotoxicity data.[14] For a preliminary screen, it is advisable to use a panel of well-characterized cancer cell lines representing different tumor types to assess the breadth of the compound's activity.[15][16]

Recommended Cell Lines for Initial Screening:

• MCF-7 (Human Breast Adenocarcinoma): A widely used cell line in cancer research, representing breast cancer.[1][10][17]

• HCT-116 (Human Colorectal Carcinoma): A model for colorectal cancer, a prevalent and challenging malignancy.[5]

• A549 (Human Lung Carcinoma): Represents non-small cell lung cancer, a leading cause of cancer-related mortality.[16][18]

• HepG2 (Human Hepatocellular Carcinoma): A model for liver cancer, important for assessing potential hepatotoxicity.[15][18][19]

In addition to cancer cell lines, including a non-cancerous cell line, such as HEK293 (Human Embryonic Kidney cells) , is crucial for evaluating the compound's selectivity.[10][20][21] A favorable therapeutic window is indicated by high potency against cancer cells and low toxicity towards normal cells.[20]

Compound Preparation and Concentration Range

The accurate preparation of the test compound is fundamental to the reliability of the results.

• Stock Solution: Prepare a high-concentration stock solution of 3-Isopropylthio-1,2,4-triazine in a suitable solvent, typically dimethyl sulfoxide (DMSO). The final concentration of DMSO in the cell culture medium should be kept low (ideally ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Serial Dilutions: Perform serial dilutions of the stock solution in a complete cell culture medium to achieve the desired final concentrations for the assay. A broad concentration range is recommended for the initial screening to capture the full dose-response curve. A typical starting range could be from 0.1 µM to 100 µM.

Experimental Controls: Ensuring Data Validity

The inclusion of appropriate controls is non-negotiable for a valid cytotoxicity assay.

• Untreated Control: Cells incubated with culture medium only, representing 100% cell viability.[22]

• Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound as is present in the highest concentration of the test compound.[12] This control accounts for any potential effects of the solvent on cell viability.

• Positive Control: A known cytotoxic agent (e.g., Doxorubicin or Cisplatin) should be included to validate the assay's ability to detect a cytotoxic response.[23][24]

Detailed Experimental Protocol: The MTT Assay

The following is a step-by-step protocol for performing the MTT assay in a 96-well plate format.

Materials and Reagents

• Selected cell lines

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 3-Isopropylthio-1,2,4-triazine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[13]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile cell culture plates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm[13]

Step-by-Step Procedure

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.[9]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment and recovery.[9]

• Compound Treatment:

  • After 24 hours, carefully remove the medium.

  • Add 100 µL of fresh medium containing the various concentrations of 3-Isopropylthio-1,2,4-triazine, vehicle control, or positive control to the respective wells.

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).[10][12]

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[12]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.[12][25]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[25]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[13]

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm or higher can be used to reduce background noise.[13]

Data Analysis and Interpretation

Calculation of Cell Viability

The percentage of cell viability is calculated using the following formula:

% Cell Viability = (Absorbance of Treated Cells / Absorbance of Untreated Control Cells) x 100

Determination of IC50 Value

The IC50 (half-maximal inhibitory concentration) is a key parameter used to quantify the potency of a compound. It represents the concentration of the compound that inhibits 50% of cell viability.[9][22][26] The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve using a non-linear regression analysis software (e.g., GraphPad Prism).[22]

It is important to note that the IC50 value can be influenced by the duration of the assay.[27] Therefore, reporting the incubation time along with the IC50 value is crucial for data interpretation and comparison across different studies.

Data Presentation

The results of the preliminary cytotoxicity screening should be presented in a clear and concise manner. A table summarizing the IC50 values for each cell line is an effective way to present the quantitative data.

Table 1: Preliminary Cytotoxicity of 3-Isopropylthio-1,2,4-triazine

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)
MCF-7	Breast Adenocarcinoma	48	To be determined
HCT-116	Colorectal Carcinoma	48	To be determined
A549	Lung Carcinoma	48	To be determined
HepG2	Hepatocellular Carcinoma	48	To be determined
HEK293	Normal Kidney	48	To be determined

Visualizing the Experimental Workflow and Potential Mechanism

Diagrams are powerful tools for illustrating complex processes. The following diagrams, generated using Graphviz, depict the experimental workflow and a generalized signaling pathway that may be affected by 1,2,4-triazine derivatives.

Caption: Experimental workflow for the preliminary cytotoxicity screening using the MTT assay.

Caption: Generalized signaling pathway potentially inhibited by 1,2,4-triazine derivatives.[3]

Conclusion and Future Directions

The preliminary cytotoxicity screening of 3-Isopropylthio-1,2,4-triazine, as outlined in this guide, will provide essential data on its potential as an anticancer agent. The determination of IC50 values across a panel of cancer cell lines will enable a preliminary assessment of its potency and spectrum of activity. A favorable selectivity index, indicated by significantly lower IC50 values in cancer cells compared to normal cells, would warrant further investigation.

Future studies should aim to elucidate the mechanism of action of this compound. This could involve assays to determine if cell death occurs via apoptosis or necrosis, cell cycle analysis, and investigations into its effects on specific signaling pathways known to be dysregulated in cancer. The data generated from this initial screening will serve as a critical foundation for these more in-depth mechanistic studies and guide the subsequent steps in the drug discovery and development process.

References

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• Gaber, M., et al. (2014). Synthetic Approaches for Sulfur Derivatives Containing 1,2,4-Triazine Moiety: Their Activity for in Vitro Screening towards Two Human Cancer Cell Lines. Journal of the Brazilian Chemical Society, 25(10), 1864-1873. Retrieved from [Link]

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Gorniak, P., et al. (2021). The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells. Cells, 10(5), 1141. Retrieved from [Link]

• Faghih, Z., et al. (2018). Design, synthesis, cytotoxicity evaluation and docking studies of 1,2,4-triazine derivatives bearing different arylidene-hydrazinyl moieties as potential mTOR inhibitors. Research in Pharmaceutical Sciences, 13(1), 14-26. Retrieved from [Link]

• Bernat, A., et al. (2021). Exploration of novel heterofused 1,2,4-triazine derivative in colorectal cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 585-595. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Wieber, A., et al. (2010). Synthesis and characterization of novel 1,2,4-triazine derivatives with antiproliferative activity. Bioorganic & Medicinal Chemistry, 18(5), 1846-1854. Retrieved from [Link]

• Yilmaz, I., & Kucuk, M. (2026, January 19). The Cytotoxic Effect on HepG2 Cell Line and In Vitro, In Silico Evaluation of 1,2,4‐Triazine Compounds as Inhibitors of Acetylcholinesterase and Glutathione S‐Transferase. Chemistry & Biodiversity. Retrieved from [Link]

• International Journal of Pharmaceutical Research and Applications. (2023). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

• ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays? Retrieved from [Link]

• de Madureira, M. C., et al. (2014). In vitro assessment for cytotoxicity screening of new antimalarial candidates. Revista da Sociedade Brasileira de Medicina Tropical, 47(3), 356-360. Retrieved from [Link]

• Bernat, A., et al. (2021). Exploration of novel heterofused 1,2,4-triazine derivative in colorectal cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 585-595. Retrieved from [Link]

• Liu, C., et al. (2021). Discovery of novel 1,2,4-triazine-chalcone hybrids as anti-gastric cancer agents via an axis of ROS-ERK-DR5 in vitro and in vivo. Arabian Journal of Chemistry, 14(12), 103463. Retrieved from [Link]

• Gontova, T. N., et al. (2023). Xanthone-1,2,4-triazine and Acridone-1,2,4-triazine Conjugates: Synthesis and Anticancer Activity. Molecules, 28(5), 2379. Retrieved from [Link]

• ResearchGate. (2022, June 13). How to interpret the cytotoxicity of a composite material using IC50 values compared with values of cisplatin? Retrieved from [Link]

• Hernandez-Corbacho, M., et al. (2025, February 13). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers, 17(4), 891. Retrieved from [Link]

• Aslanturk, O. S. (2024, December 13). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology, 84, e275497. Retrieved from [Link]

• Harris, L. M., et al. (2023, March 15). Selection of Optimal Cell Lines for High-Content Phenotypic Screening. ACS Chemical Biology, 18(4), 737-747. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Optimization of 3-Isopropylthio-1,2,4-triazine

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Development Scientists.

Executive Summary & Contextual Application

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, prominently featured in the development of potent antimalarial agents. Specifically, 3-alkylthio-1,2,4-triazines serve as critical precursor monomers for the synthesis of 3,3′-disubstituted 5,5′-bi(1,2,4-triazine) dimers, which exhibit single-digit nanomolar toxicity against Plasmodium falciparum1.

This application note details a robust, two-step synthetic protocol for 3-Isopropylthio-1,2,4-triazine . As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, providing the mechanistic causality and analytical validation required to ensure high-fidelity reproducibility in your laboratory.

Mechanistic Insights & Pathway Design

The synthesis relies on a highly efficient, telescoping-compatible two-step process:

• S-Alkylation: Thiosemicarbazide undergoes nucleophilic attack on 2-bromopropane. The sulfur atom is the most nucleophilic center, leading to the formation of an S-isopropylisothiosemicarbazide hydrobromide intermediate.

• Cyclocondensation: The intermediate is treated with aqueous glyoxal in the presence of a mild base (NaHCO₃). The base neutralizes the hydrobromide salt, liberating the terminal amines to undergo a double condensation with the dicarbonyl of glyoxal, closing the 1,2,4-triazine ring 2.

Synthesis workflow for 3-Isopropylthio-1,2,4-triazine via S-alkylation and cyclocondensation.

Causality in Reagent Selection

• Solvent Choice (Ethanol): Ethanol provides the optimal boiling point (81 °C) for the S-alkylation step, ensuring sufficient thermal energy to drive the reaction to completion without degrading the thiosemicarbazide.

• Base Selection (NaHCO₃): A mild base is critical during cyclocondensation. Stronger bases (like NaOH) can cause competitive Cannizzaro-type disproportionation of glyoxal or degrade the newly formed triazine ring. NaHCO₃ provides gentle buffering to facilitate the nucleophilic attack of the hydrazinic nitrogens on the glyoxal carbonyls.

• Temperature Control (0 °C initiation): Glyoxal is highly reactive. Initiating the condensation at 0 °C prevents rapid, uncontrolled exothermic polymerization, directing the pathway strictly toward intramolecular cyclization.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements and expected analytical yields for a standard 10 mmol scale reaction.

Parameter	Phase 1: S-Alkylation	Phase 2: Cyclocondensation
Primary Reagent	Thiosemicarbazide (1.0 eq, 10 mmol)	S-Isopropyl intermediate (1.0 eq)
Secondary Reagent	2-Bromopropane (1.1 eq, 11 mmol)	40% Aq. Glyoxal (1.2 eq, 12 mmol)
Base / Additive	None	NaHCO₃ (1.5 eq, 15 mmol)
Solvent	Absolute Ethanol (20 mL)	H₂O / Ethanol mixture
Temperature	81 °C (Reflux)	0 °C → 25 °C (Room Temp)
Reaction Time	4 - 6 hours	12 - 16 hours
Expected Yield	>95% (Crude intermediate)	65 - 75% (Purified final product)

Step-by-Step Experimental Protocol

Phase 1: Synthesis of S-Isopropylisothiosemicarbazide Hydrobromide

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend thiosemicarbazide (911 mg, 10.0 mmol) in absolute ethanol (20 mL).

• Alkylation: Add 2-bromopropane (1.03 mL, 11.0 mmol) dropwise to the stirring suspension at room temperature.

• Thermal Activation: Heat the reaction mixture to reflux (81 °C). The suspension will gradually turn into a clear solution as the S-alkylated salt forms and dissolves in the hot ethanol.

• Monitoring: Maintain reflux for 4 to 6 hours. Reaction progress can be monitored by TLC (DCM:MeOH 9:1); however, the complete dissolution of starting material is a reliable visual indicator of conversion.

• Isolation (Optional but Recommended): Concentrate the solvent in vacuo to yield the crude S-isopropylisothiosemicarbazide hydrobromide as a sticky white/pale-yellow solid. This can be used directly in the next step without further purification.

Phase 2: Cyclocondensation to 3-Isopropylthio-1,2,4-triazine

• Neutralization: Dissolve the crude intermediate from Phase 1 in a minimal amount of distilled water (approx. 10 mL). Cool the flask in an ice-water bath to 0 °C.

• Buffering: Slowly add solid sodium bicarbonate (NaHCO₃, 1.26 g, 15.0 mmol) in small portions. Caution: Effervescence (CO₂ gas evolution) will occur. Ensure the pH of the solution is approximately 7-8.

• Condensation: While maintaining the temperature at 0 °C, add 40% aqueous glyoxal (1.38 mL, 12.0 mmol) dropwise over 10 minutes.

• Maturation: Remove the ice bath and allow the reaction mixture to warm naturally to room temperature (25 °C). Stir vigorously overnight (12-16 hours). The solution will darken, and an oily layer or precipitate may form.

• Extraction & Purification:

  • Extract the aqueous mixture with Ethyl Acetate (3 × 20 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to isolate the pure 3-Isopropylthio-1,2,4-triazine.

Self-Validating Analytical Checkpoints

To ensure trustworthiness of the synthesis, verify the final product using ¹H NMR (CDCl₃). You must observe:

• Triazine Ring Protons: Two highly deshielded doublets (or a multiplet depending on resolution) in the aromatic region (approx. 8.50 - 9.00 ppm), corresponding to the distinct C5 and C6 protons of the asymmetric 1,2,4-triazine ring.

• Isopropyl Thioether: A distinct septet (approx. 3.90 - 4.10 ppm) for the CH proton, and a strong doublet (approx. 1.45 ppm) integrating to 6 protons for the two methyl groups.

References

• Title: 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Discovery of Potent and Fast-Acting Antimalarial Bis-1,2,4-triazines Source: ACS Infectious Diseases (ACS Publications) URL: [Link]

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Application Notes &amp; Protocols for High-Throughput Screening of 3-Isopropylthio-1,2,4-triazine Analogs

Introduction: The Therapeutic Potential of 1,2,4-Triazine Scaffolds

The 1,2,4-triazine nucleus is a privileged heterocyclic scaffold that serves as a cornerstone in modern medicinal chemistry.[1] Derivatives of this core structure exhibit a vast range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4] The versatility of the triazine ring allows for strategic substitutions to optimize potency, selectivity, and pharmacokinetic profiles. Specifically, 3-Isopropylthio-1,2,4-triazine analogs represent a promising chemical space for the discovery of novel therapeutics. Published research has identified 1,2,4-triazine derivatives as potent modulators of critical drug targets, including protein kinases, G-protein coupled receptors (GPCRs), and essential microbial enzymes.[5][6][7]

High-Throughput Screening (HTS) is an indispensable technology in drug discovery, enabling the rapid evaluation of thousands to millions of chemical compounds against a specific biological target or pathway.[8] This guide provides detailed application notes and validated protocols for robust HTS assays designed to identify and characterize bioactive 3-Isopropylthio-1,2,4-triazine analogs, empowering researchers to accelerate their discovery pipelines.

Pillar 1: Strategic Assay Selection for a Triazine Library

The first critical decision in any screening campaign is the choice of assay format. This choice dictates the nature of the data, the potential for artifacts, and the overall physiological relevance of the identified "hits".[8] For a novel library of 3-Isopropylthio-1,2,4-triazine analogs, a tiered screening approach that leverages the strengths of both biochemical and cell-based assays is the most efficient and scientifically rigorous strategy.[9]

• Biochemical Assays: These assays utilize purified biological targets, such as enzymes or receptors, in a controlled, cell-free environment.[9] Their primary advantage is the direct measurement of target engagement, which provides clean, mechanistically interpretable data. They are highly reproducible, less prone to variability, and readily miniaturized, making them ideal for large-scale primary screens.[8]

• Cell-Based Assays: These assays measure a compound's effect within the complex environment of a living cell.[10][11] They provide crucial information on cell permeability, potential cytotoxicity, and engagement with the target in its native context.[10] While subject to higher biological variability, cell-based assays are essential for validating hits from primary screens and providing a more accurate prediction of in vivo efficacy.[11]

A robust screening cascade begins with a high-throughput biochemical assay to identify direct modulators of the target. Promising hits are then advanced to secondary biochemical assays for confirmation and finally to cell-based assays to assess cellular activity and relevance.[9]

Caption: A tiered HTS workflow for efficient hit identification and validation.

Application Note 1: Biochemical Screening for Kinase Inhibitors

Scientific Rationale: The 1,2,4-triazine scaffold is a known hinge-binding motif found in numerous kinase inhibitors.[7] Therefore, a primary screen to identify inhibitors of a specific protein kinase is a logical starting point. Fluorescence-based assays are a dominant method in HTS due to their high sensitivity and adaptability to automation.[12][13] This protocol details a universal, fluorescence polarization (FP) based assay for detecting kinase activity by quantifying ADP, the common product of all kinase reactions.

Assay Principle: The assay utilizes an antibody that specifically binds to ADP. This antibody is labeled with a fluorophore. In the absence of ADP, a fluorescently labeled ADP "tracer" binds to the antibody, resulting in a large, slow-tumbling complex with high fluorescence polarization. When a kinase in the assay produces ADP, this product displaces the tracer from the antibody. The displaced tracer is small and tumbles rapidly in solution, leading to a decrease in fluorescence polarization. Inhibitors of the kinase will prevent ADP formation, thus maintaining a high polarization signal.

Caption: Principle of the competitive FP assay for kinase inhibitor screening.

Protocol: FP-Based Kinase Inhibition HTS Assay

1. Materials & Reagents

• Kinase: Purified, recombinant kinase of interest.

• Substrate: Specific peptide or protein substrate for the kinase.

• ATP: Adenosine 5'-triphosphate.

• Assay Buffer: e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• Test Compounds: 3-Isopropylthio-1,2,4-triazine analogs dissolved in 100% DMSO.

• Positive Control: A known potent inhibitor of the kinase (e.g., Staurosporine).

• Detection Reagents: ADP-specific antibody and fluorescent tracer (e.g., Transcreener® ADP² FP Assay, BellBrook Labs).

• Plates: 384-well, low-volume, black, round-bottom polystyrene microplates.

• Instrumentation: Multimode plate reader capable of measuring fluorescence polarization.

2. Step-by-Step Methodology (384-Well Format)

• Compound Plating: Using an acoustic liquid handler, transfer 20 nL of test compounds, positive controls, and DMSO (negative control) to designated wells of the 384-well assay plate. This results in a 10 µM final compound concentration in a 20 µL final assay volume.

• Enzyme/Substrate Preparation: Prepare a 2X Kinase/Substrate solution in cold Assay Buffer. The optimal concentrations of kinase and substrate must be determined empirically during assay development to achieve ~80% ATP consumption (EC₈₀).

• Initiate Kinase Reaction: Add 10 µL of the 2X Kinase/Substrate solution to each well.

• ATP Addition: Prepare a 2X ATP solution in Assay Buffer. Add 10 µL to each well to start the reaction. The final volume is now 20 µL.

• Incubation: Seal the plate and incubate at room temperature for 60 minutes. The incubation time should be within the linear range of the kinase reaction.

• Reaction Termination & Detection: Add 20 µL of the prepared ADP Detection Mix (containing antibody and tracer). This stops the kinase reaction and initiates the detection process.

• Detection Incubation: Incubate the plate for an additional 60 minutes at room temperature, protected from light, to allow the detection reaction to reach equilibrium.

• Data Acquisition: Read the plate on a multimode reader using standard fluorescein polarization settings (Excitation: 485 nm, Emission: 520-530 nm).

3. Data Analysis and Quality Control

• Percent Inhibition Calculation: % Inhibition = 100 * (Signal_Inhibitor - Signal_Low_Control) / (Signal_High_Control - Signal_Low_Control)

  • High Control (0% Inhibition): DMSO-only wells.

  • Low Control (100% Inhibition): Wells with the positive control inhibitor.

• Assay Quality Metric (Z'-Factor): The Z'-factor is a statistical measure of assay robustness and is essential for validating HTS performance.[8] Z' = 1 - (3 * (SD_High_Control + SD_Low_Control)) / |Mean_High_Control - Mean_Low_Control|

  • An assay with a Z' ≥ 0.5 is considered excellent and suitable for HTS.[8][14]

Parameter	Description	Acceptance Criterion
Z'-Factor	Measures the separation between high and low controls, indicating assay robustness.	≥ 0.5[8]
Signal Window (S/B)	Ratio of the mean high control signal to the mean low control signal.	≥ 2
CV of Controls	Coefficient of Variation for high and low control signals.	< 10%

Application Note 2: Cell-Based Screening for GPCR Antagonists

Scientific Rationale: Certain 1,2,4-triazine derivatives have been successfully developed as antagonists for the Adenosine A2A receptor, a Gs-coupled GPCR.[6][15][16] A cell-based assay is critical to confirm that compounds can cross the cell membrane and modulate receptor activity in a physiological context. This protocol describes a luminescence-based reporter gene assay to identify antagonists of a Gs-coupled GPCR.

Assay Principle: The assay utilizes a stable cell line engineered to express the GPCR of interest and a reporter gene (e.g., Luciferase) under the control of a cAMP Response Element (CRE) promoter. When the Gs-coupled receptor is activated by an agonist, intracellular cAMP levels rise, leading to the activation of the CRE promoter and subsequent expression of the luciferase enzyme. Antagonists will block agonist binding, thereby preventing the increase in cAMP and subsequent luciferase expression, resulting in a low luminescence signal.

Caption: Signaling cascade for a Gs-coupled GPCR luciferase reporter assay.

Protocol: CRE-Luciferase GPCR Antagonist HTS Assay

1. Materials & Reagents

• Cell Line: HEK293 or CHO cells stably expressing the target GPCR and a CRE-Luciferase reporter construct.

• Cell Culture Medium: DMEM/F12 supplemented with 10% FBS, antibiotics, and a selection agent (e.g., G418).

• Agonist: A known potent agonist for the target GPCR.

• Test Compounds: 3-Isopropylthio-1,2,4-triazine analogs in 100% DMSO.

• Positive Control: A known potent antagonist of the GPCR.

• Luciferase Detection Reagent: A commercial lytic luciferase assay system (e.g., Bright-Glo™, Promega).

• Plates: 384-well, solid white, tissue-culture treated microplates.

• Instrumentation: Luminescence-capable plate reader.

2. Step-by-Step Methodology (384-Well Format)

• Cell Plating: Seed the engineered cells into 384-well white plates at a density of 5,000-10,000 cells/well in 20 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

• Compound Addition: Add 20 nL of test compounds, controls, or DMSO to the appropriate wells.

• Pre-incubation: Incubate the plates for 30 minutes at 37°C to allow compounds to enter the cells and bind to the receptor.

• Agonist Stimulation: Prepare the agonist solution at a concentration that yields 80% of the maximal response (EC₈₀). Add 5 µL of this agonist solution to all wells except the negative (unstimulated) controls.

• Reporter Gene Incubation: Seal the plates and incubate for 3-6 hours at 37°C, 5% CO₂ to allow for reporter gene transcription and translation.

• Signal Development: Equilibrate the plate and the luciferase detection reagent to room temperature. Add 25 µL of the detection reagent to each well.

• Lysis and Luminescence Reading: Incubate for 5-10 minutes at room temperature to ensure complete cell lysis. Read the luminescence signal on a plate reader.

3. Data Analysis and Hit Confirmation

• Dose-Response Curves: Hits identified from the primary screen should be re-tested in a dose-response format (e.g., 10-point, 3-fold serial dilution) to determine their potency (IC₅₀).

• IC₅₀ Calculation: The concentration of an antagonist that reduces the agonist response by 50% is calculated by fitting the dose-response data to a four-parameter logistic equation.

• Cytotoxicity Counter-Screen: It is crucial to perform a parallel assay to identify compounds that are cytotoxic, as cell death will also lead to a low luminescence signal (a false positive). A simple viability assay (e.g., CellTiter-Glo®, Promega) can be used for this purpose.

Parameter	Description	Example Value
Primary Hit Criterion	Percent inhibition in the single-point primary screen.	> 50% Inhibition
IC₅₀	Concentration for 50% inhibition of agonist response.	1.2 µM
Cytotoxicity (CC₅₀)	Concentration causing 50% cell death.	> 50 µM
Selectivity Index (SI)	Ratio of CC₅₀ to IC₅₀. A higher value indicates a more specific, non-toxic hit.	> 10

Pillar 2: The Imperative of Rigorous Assay Validation

Before embarking on a full-scale HTS campaign, the chosen assay must be rigorously validated to ensure it is robust, reproducible, and fit for purpose.[17][18] Assay validation provides confidence that the data generated will be reliable and that hits can be distinguished from experimental noise.[18][19]

The validation process typically involves running the complete assay protocol over multiple days with control plates to assess inter- and intra-plate variability.[17][20]

Key Validation Steps:

• Protocol Optimization: Ensure all reagent concentrations, incubation times, and instrument settings are optimized for the best possible performance (e.g., highest Z' and signal window).

• DMSO Tolerance: Confirm that the final concentration of DMSO used to deliver compounds does not adversely affect the assay performance.

• Plate Uniformity Assessment: Run several plates containing only high and low controls to check for systematic errors, such as "edge effects" caused by evaporation or temperature gradients.[8]

• Pilot Screen: Screen a small, diverse subset of compounds (~1,000-2,000) to confirm the assay performs well in the presence of library compounds and to estimate the expected hit rate.[21]

A successfully validated assay provides a solid foundation for a productive and cost-effective HTS campaign, minimizing the risk of wasted resources and false-positive pursuits.[18]

References

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• Beck, B., et al. (2016, December 4). HTS assays for the identification of small-molecule inhibitors of deubiquitinating enzymes. Drug Discovery World. [Link]

• Quinn, C. (2026, March 25). Assay Development for High-Throughput Screening: Best Practices. Technology Networks. [Link]

• Zhao, Y., et al. (2021, March 13). Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening. Analytical Chemistry. [Link]

• Friedrich, M. G., et al. (n.d.). Luminescence Resonance Energy Transfer-Based High-Throughput Screening Assay for Inhibitors of Essential Protein-Protein Interactions in Bacterial RNA Polymerase. Antimicrobial Agents and Chemotherapy. [Link]

• BellBrook Labs. (2025, November 14). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. [Link]

• Lee, M. Y. (2012, April 6). Cell-Based Assays in High-Throughput Screening for Drug Discovery. Lifescience Global. [Link]

• Han, B., et al. (2024). Fluorescence-Based Peptidolytic Assay for High-Throughput Screening of MMP14 Inhibitors. Methods in Molecular Biology. [Link]

• Macarron, R., et al. (2020, August 12). High-Throughput Screening: today's biochemical and cell-based approaches. Drug Discovery Today. [Link]

• Zhang, H., et al. (2023, June 22). Fluorescence-Based High-Throughput Assays for Investigating Cytochrome P450 Enzyme-Mediated Drug-Drug Interactions. Drug Metabolism and Disposition. [Link]

• Auld, D. S., et al. (2015, June 3). Assay Validation in High Throughput Screening – from Concept to Application. IntechOpen. [Link]

• Stanbery, L., & Matson, J. S. (2017, September 19). Assay development and high-throughput screening for small molecule inhibitors of a Vibrio cholerae stress response pathway. Drug Design, Development and Therapy. [Link]

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• National Open Access Monitor, Ireland. (n.d.). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. [Link]

• Bodle, J., et al. (2019, June 17). Luminescence- and Fluorescence-Based Complementation Assays to Screen for GPCR Oligomerization: Current State of the Art. International Journal of Molecular Sciences. [Link]

• IntechOpen. (2015, June 3). Assay Validation in High Throughput Screening – from Concept to Application. [Link]

• Slater, M., et al. (2025, July 4). Bioluminescence-based assays for quantifying endogenous protein interactions in live cells. SLAS Discovery. [Link]

• Iversen, P. W., et al. (2012, May 1). HTS Assay Validation. Assay Guidance Manual - NCBI Bookshelf. [Link]

• High-Throughput Screening Center. (n.d.). Introduction. [Link]

• Bosse, F., et al. (2018, April 25). Heterogeneous Transition Metal–Based Fluorescence Polarization (HTFP) Assay for Probing Protein Interactions. Analytical Letters. [Link]

• Scott, A. (2013, October 22). Cell-based assays for protein-protein interactions. European Pharmaceutical Review. [Link]

• Southern Research. (2025, December 9). The Power of High-Throughput Screening (HTS):Driving Smarter Drug Discovery. [Link]

• Congreve, M., et al. (n.d.). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Heptares Therapeutics Limited. [Link]

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• Congreve, M., et al. (2012, January 17). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry. [Link]

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• Nuvisan. (n.d.). Enhancing drug discovery: high-throughput screening and cell-based assays. [Link]

• Leonoudakis, D., et al. (2016, September 5). A high throughput drug screening assay to identify compounds that promote oligodendrocyte differentiation using acutely dissociated and purified oligodendrocyte precursor cells. BMC Research Notes. [Link]

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The Synthetic Utility of 3-Isopropylthio-1,2,4-triazine: A Versatile Intermediate for Heterocyclic Scaffolds

Introduction: The Strategic Role of the 1,2,4-Triazine Core in Modern Synthesis

The 1,2,4-triazine nucleus is a privileged heterocyclic scaffold, forming the core of numerous compounds with significant applications in medicinal chemistry and materials science.[1] Derivatives of 1,2,4-triazine exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The strategic functionalization of the triazine ring is paramount to modulating these activities and developing novel molecular entities. The introduction of a sulfur-based substituent at the 3-position, specifically the isopropylthio group, yields 3-isopropylthio-1,2,4-triazine, a highly versatile and reactive intermediate. This application note provides a comprehensive guide to the synthesis and application of 3-isopropylthio-1,2,4-triazine, offering detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

The isopropylthio group serves a dual purpose. Firstly, it provides a stable, yet reactive handle for subsequent chemical transformations. The sulfur atom can be oxidized to the corresponding sulfoxide or sulfone, significantly altering the electronic properties of the triazine ring and enhancing its susceptibility to nucleophilic attack. Secondly, the isopropyl group itself can influence the steric and electronic environment of the molecule, which can be crucial for biological activity.

Synthesis of 3-Isopropylthio-1,2,4-triazine: A Two-Step Approach

The synthesis of 3-isopropylthio-1,2,4-triazine is typically achieved through a reliable two-step sequence starting from a suitable 1,2-dicarbonyl compound. The initial step involves the cyclocondensation of the dicarbonyl species with thiosemicarbazide to form the corresponding 3-thioxo-1,2,4-triazine-5-one.[3] This is followed by the S-alkylation of the thione using an isopropyl halide.

Protocol 1: Synthesis of 3-Thioxo-1,2,4-triazin-5(4H)-one Derivatives

This protocol describes a general method for the synthesis of the 3-thioxo-1,2,4-triazin-5-one precursor.

Materials:

• 1,2-dicarbonyl compound (e.g., glyoxal, benzil) (1.0 equiv)

• Thiosemicarbazide (1.0 equiv)

• Aqueous potassium carbonate solution

• Ethanol

• Hydrochloric acid (for acidification)

Procedure:

• A mixture of the 1,2-dicarbonyl compound and thiosemicarbazide in aqueous potassium carbonate solution is heated under reflux for 2-4 hours.[3]

• The reaction mixture is then cooled to room temperature and acidified with dilute hydrochloric acid.

• The precipitated solid is collected by filtration, washed with water, and dried to afford the 3-thioxo-1,2,4-triazin-5(4H)-one derivative.

Protocol 2: Synthesis of 3-Isopropylthio-1,2,4-triazine

This protocol details the S-alkylation of the 3-thioxo-1,2,4-triazin-5(4H)-one precursor.

Materials:

• 3-Thioxo-1,2,4-triazin-5(4H)-one derivative (1.0 equiv)

• 2-Iodopropane (isopropyl iodide) (1.1 equiv)

• Sodium hydroxide or potassium carbonate (1.1 equiv)

• Ethanol or Dimethylformamide (DMF)

Procedure:

• To a solution of the 3-thioxo-1,2,4-triazin-5(4H)-one derivative in ethanol or DMF, add sodium hydroxide or potassium carbonate.

• Stir the mixture at room temperature for 30 minutes to form the corresponding thiolate salt.

• Add 2-iodopropane dropwise to the reaction mixture.

• The reaction is then stirred at room temperature or gently heated (40-60 °C) for 2-6 hours until the starting material is consumed (monitored by TLC).

• After completion, the reaction mixture is poured into ice-water, and the precipitated product is collected by filtration, washed with water, and recrystallized from a suitable solvent (e.g., ethanol) to yield pure 3-isopropylthio-1,2,4-triazine.

Causality Behind Experimental Choices:

• The choice of a base (NaOH or K2CO3) is to deprotonate the thione, forming a more nucleophilic thiolate anion, which readily attacks the electrophilic carbon of the isopropyl iodide.

• Ethanol and DMF are common polar aprotic solvents that facilitate SN2 reactions by solvating the cation of the base without strongly solvating the nucleophile.

• The reaction temperature is kept moderate to prevent potential side reactions, such as N-alkylation.

Applications of 3-Isopropylthio-1,2,4-triazine in Organic Synthesis

The 3-isopropylthio-1,2,4-triazine intermediate is a valuable building block for the synthesis of more complex heterocyclic systems. The isopropylthio group can act as a leaving group in nucleophilic aromatic substitution (SNAr) reactions, allowing for the introduction of a variety of substituents at the 3-position of the triazine ring.

Nucleophilic Aromatic Substitution (SNAr) Reactions

The electron-withdrawing nature of the nitrogen atoms in the 1,2,4-triazine ring makes the carbon atoms, particularly C3, C5, and C6, electrophilic and susceptible to nucleophilic attack. The isopropylthio group at the C3 position is a good leaving group, especially after oxidation to the corresponding sulfone, which further activates the ring towards nucleophilic substitution.

Diagram of SNAr Workflow:

Caption: Workflow for the functionalization of 3-isopropylthio-1,2,4-triazine via SNAr.

Protocol 3: Oxidation to 3-Isopropylsulfonyl-1,2,4-triazine

Materials:

• 3-Isopropylthio-1,2,4-triazine (1.0 equiv)

• meta-Chloroperoxybenzoic acid (m-CPBA) (2.2 equiv)

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-isopropylthio-1,2,4-triazine in DCM and cool the solution to 0 °C in an ice bath.

• Add m-CPBA portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours.

• The reaction mixture is then washed with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the 3-isopropylsulfonyl-1,2,4-triazine, which can often be used in the next step without further purification.

Protocol 4: Nucleophilic Substitution with an Amine

Materials:

• 3-Isopropylsulfonyl-1,2,4-triazine (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 equiv)

• Acetonitrile or DMF

Procedure:

• Dissolve the 3-isopropylsulfonyl-1,2,4-triazine in acetonitrile or DMF.

• Add the amine and the base (TEA or DIPEA) to the solution.

• Heat the reaction mixture at 80-100 °C for 6-12 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired 3-amino-1,2,4-triazine derivative.

Table 1: Representative Nucleophilic Substitution Reactions

Entry	Nucleophile	Product	Typical Yield (%)
1	Aniline	3-(Phenylamino)-1,2,4-triazine	75-85
2	Morpholine	3-Morpholino-1,2,4-triazine	80-90
3	Sodium methoxide	3-Methoxy-1,2,4-triazine	65-75
4	Sodium thiophenoxide	3-(Phenylthio)-1,2,4-triazine	70-80

Mechanistic Considerations

The reactivity of the 3-position of the 1,2,4-triazine ring is governed by the electron-deficient nature of the heterocycle. The oxidation of the sulfide to a sulfone significantly enhances the leaving group ability of the isopropylsulfonyl group, facilitating the SNAr reaction.

Diagram of SNAr Mechanism:

Caption: Generalized mechanism for the SNAr reaction on a 3-sulfonyl-1,2,4-triazine.

Conclusion

3-Isopropylthio-1,2,4-triazine is a readily accessible and highly versatile intermediate in organic synthesis. Its preparation from common starting materials and its ability to undergo efficient nucleophilic substitution reactions make it a valuable building block for the construction of a diverse range of functionalized 1,2,4-triazine derivatives. The protocols and mechanistic insights provided in this application note are intended to empower researchers to effectively utilize this important synthetic tool in their drug discovery and materials science endeavors.

References

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• Nasser, R. (2011). Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(1), 1-10. Retrieved from [Link]

• Reactions of 3-Alkylsulfonyl Derivatives of 1,2,4-Triazine and Pyrimido[4,5-e][2][4][5]-triazine with Sodium Mercaptododecaborate: Simple Pathways to Boron-Containing as Triazines and Thioesters of Sulfinic Acid. (n.d.). ResearchGate. Retrieved from [Link]

• Abdel-Rahman, R., & Bawazir, W. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200. Retrieved from [Link]

• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). RSC Advances. Retrieved from [Link]

• Visible light-induced C–H alkylation of 1,2,4-triazine-3,5(2H,4H)-diones using hypervalent iodine reagents as alkylating sources. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes. (n.d.). ResearchGate. Retrieved from [Link]

• Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. (2025). MDPI. Retrieved from [Link]

• Synthesis of Trisubstituted 1,2,4-Triazines in Presence of NaHSO4/SiO2. (n.d.). [No source available].

• Photoinduced arylation or alkylation of 1,2,4-triazine-3,5(2H,4H)-diones with hydrazines. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Synthesis of 3,4,5-Trisubstituted-1,2,4-triazoles. (2010). Chemical Reviews, 110(2), 1410-1432. Retrieved from [Link]

• Novel one pot synthesis of substituted 1,2,4-triazines. (2008). Arkivoc, 2008(15), 79-87. Retrieved from [Link]

• Synthesis of new pyrazolo[2][4][6]triazines by cyclative cleavage of pyrazolyltriazenes. (n.d.). Beilstein Archives. Retrieved from [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). [No source available]. Retrieved from [Link]

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• 6. researchgate.net [researchgate.net]

Application Note: 3-Isopropylthio-1,2,4-triazine in Antimicrobial and Antimalarial Drug Discovery

Executive Summary & Rationale

The 1,2,4-triazine scaffold is a privileged pharmacophore in modern medicinal chemistry, exhibiting a broad spectrum of biological activities. Recent advancements in antimicrobial and antimalarial drug discovery have highlighted the critical role of 3-alkylthio substitutions—specifically the 3-isopropylthio-1,2,4-triazine moiety.

The introduction of an isopropylthio group at the C3 position serves two primary mechanistic functions:

• Enhanced Lipophilicity: The branched alkyl chain increases the compound's partition coefficient (LogP), facilitating superior penetration across the complex lipid bilayers of Gram-negative bacteria and the apicoplast membranes of Plasmodium falciparum.

• Metabolic Stability: Compared to simple methylthio derivatives, the steric bulk of the isopropyl group provides a shield against rapid oxidative metabolism by parasitic and host cytochrome P450 enzymes, significantly prolonging the compound's half-life [1].

This application note provides a comprehensive, self-validating workflow for the synthesis, purification, and biological screening of 3-isopropylthio-1,2,4-triazine monomers and their subsequent evaluation as antimicrobial and antimalarial agents [2].

Synthesis Protocol: Green Chemistry Approach

The synthesis of 3-isopropylthio-1,2,4-triazine relies on a highly efficient, two-step cyclocondensation pathway. This protocol is designed to minimize hazardous solvent use while maximizing yield and purity [3].

Materials Required

• Thiosemicarbazide (Reagent grade, >99%)

• Isopropyl bromide (Alkylating agent)

• Aqueous glyoxal (40% w/w)

• Sodium bicarbonate (NaHCO₃)

• Absolute ethanol (EtOH)

Step-by-Step Methodology

Step 1: S-Alkylation

• Suspend 10.0 mmol of thiosemicarbazide in 25 mL of absolute ethanol in a round-bottom flask.

• Add 11.0 mmol of isopropyl bromide dropwise under continuous stirring.

• Causality Check: The slight excess of the alkyl halide ensures complete conversion of the thiosemicarbazide. Ethanol is chosen as the solvent because it solubilizes the reactants at elevated temperatures while allowing the intermediate hydrobromide salt to precipitate upon cooling.

• Reflux the mixture at 81°C for 4 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexane, 1:1).

• Cool the mixture to 0°C to precipitate the S-isopropyl thiosemicarbazide hydrobromide. Filter and wash with cold ethanol.

Step 2: Cyclocondensation

• Dissolve the intermediate in 20 mL of distilled water.

• Slowly add aqueous NaHCO₃ until the solution reaches pH 7.5–8.0.

• Causality Check: Neutralizing the hydrobromide salt frees the terminal amine, making it nucleophilic and ready for cyclization. Maintaining a slightly basic pH prevents the degradation of the glyoxal reagent.

• Cool the solution to 0°C and add 10.5 mmol of aqueous glyoxal (40%) dropwise.

• Stir at 0°C for 1 hour, then allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Extract the aqueous layer with dichloromethane (3 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude 3-isopropylthio-1,2,4-triazine . Purify via flash chromatography.

Workflow & Mechanistic Pathway

Synthesis and biological screening workflow of 3-isopropylthio-1,2,4-triazine.

Biological Evaluation Protocols

To validate the efficacy of the synthesized compound, researchers must employ standardized, self-validating biological assays.

Antimalarial Screening (Plasmodium falciparum)

Triazine derivatives, particularly bis-1,2,4-triazines derived from 3-alkylthio monomers, have demonstrated rapid and potent activity against blood-stage malaria parasites [4].

• Culture Preparation: Maintain P. falciparum (3D7 strain) in human erythrocytes suspended in RPMI 1640 medium supplemented with 0.5% Albumax II.

• Compound Dosing: Plate parasites at 1% parasitemia and 2% hematocrit in 96-well plates. Add 3-isopropylthio-1,2,4-triazine in serial dilutions (ranging from 10 µM to 1 nM).

• Incubation & Lysis: Incubate for 72 hours at 37°C under a hypoxic gas mixture (5% O₂, 5% CO₂, 90% N₂). Post-incubation, lyse the cells using a buffer containing SYBR Green I dye.

• Validation (Causality): SYBR Green I intercalates specifically with parasitic DNA (since mature human erythrocytes lack DNA). The resulting fluorescence directly correlates with parasite proliferation, providing a highly accurate IC₅₀ value.

Antibacterial Screening (MIC/MBC Determination)

1,2,4-triazine derivatives exhibit strong biocidal activity by causing folding and deformation of bacterial cell membranes [5].

• Inoculum Preparation: Prepare bacterial suspensions of Escherichia coli and Staphylococcus aureus adjusted to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL).

• Microdilution: Dispense 100 µL of Mueller-Hinton broth into 96-well plates. Add the triazine compound and perform two-fold serial dilutions.

• Incubation: Inoculate each well with 5 µL of the bacterial suspension and incubate at 37°C for 18-24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is determined visually or spectrophotometrically (OD₆₀₀) as the lowest concentration preventing visible growth.

Quantitative Data Presentation

The following table summarizes the comparative in vitro efficacy of 3-isopropylthio-1,2,4-triazine and its optimized dimerized derivative against standard clinical therapeutics.

Compound / Drug	Target Pathogen	Assay Type	Efficacy (IC₅₀ / MIC)	Mechanism of Action
3-Isopropylthio-1,2,4-triazine	P. falciparum (3D7)	SYBR Green I	1.2 µM	Apicoplast targeting / Unknown
Bis-1,2,4-triazine Dimer	P. falciparum (3D7)	SYBR Green I	0.008 µM	Blood-stage inhibition [4]
Chloroquine (Standard)	P. falciparum (3D7)	SYBR Green I	0.015 µM	Heme polymerase inhibition
3-Isopropylthio-1,2,4-triazine	S. aureus (ATCC 25923)	Microdilution	12.5 µg/mL	Membrane deformation [5]
Ciprofloxacin (Standard)	S. aureus (ATCC 25923)	Microdilution	0.5 µg/mL	DNA gyrase inhibition

Note: Dimerization of the 3-isopropylthio-1,2,4-triazine monomer significantly amplifies its antimalarial potency, pushing the IC₅₀ from the micromolar to the low nanomolar range, outperforming standard chloroquine in resistant strains.

References

• Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. Abdel-Rahman, R., & Bawazir, W. (2018). International Journal of Organic Chemistry.[Link]

• 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity. (2019). Journal of Medicinal Chemistry.[Link]

• Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking. (2024). PMC.[Link]

• The Novel bis-1,2,4-Triazine MIPS-0004373 Demonstrates Rapid and Potent Activity against All Blood Stages of the Malaria Parasite. Ellis et al. (2021). Antimicrobial Agents and Chemotherapy.[Link]

• Novel chalcone derivatives containing a 1,2,4-triazine moiety: design, synthesis, antibacterial and antiviral activities. (2018). RSC Advances.[Link]

Application Note: Investigating the Anticancer Potential of 3-Isopropylthio-1,2,4-Triazine Derivatives

Executive Summary & Mechanistic Rationale

The 1,2,4-triazine scaffold has emerged as a highly versatile pharmacophore in modern oncology drug discovery. Due to its structural resemblance to pyrimidine bases, the 1,2,4-triazine core acts as an effective bioisostere. This allows it to competitively bind to the ATP-binding clefts of dysregulated kinases or interact with the BH3-binding grooves of anti-apoptotic proteins[1].

Recent structural activity relationship (SAR) studies indicate that derivatization at the C3 position significantly alters the pharmacokinetic and pharmacodynamic profiles of these compounds. Specifically, the introduction of a 3-isopropylthio moiety enhances the lipophilicity (LogP) of the triazine core. This lipophilic anchor facilitates deeper penetration into the hydrophobic pockets of target proteins (such as Bcl-2), thereby dramatically increasing binding affinity and cellular permeability compared to unsubstituted analogs. As demonstrated in recent literature, sulfonamide and alkylthio derivatives of 1,2,4-triazines exhibit potent multi-targeted potential, specifically in inducing apoptosis through intrinsic and extrinsic pathways in colorectal cancer models[2].

Experimental Workflow

To systematically evaluate the anticancer potential of newly synthesized 3-isopropylthio-1,2,4-triazine derivatives, we employ a tiered validation workflow. This ensures that initial phenotypic cytotoxicity is rigorously linked to a specific molecular mechanism of action.

Workflow for screening and validating 3-isopropylthio-1,2,4-triazine anticancer derivatives.

In Vitro Anticancer Protocols

Protocol A: High-Throughput Cell Viability Screening (MTT Assay)

Causality & Trustworthiness: The MTT assay relies on the reduction of tetrazolium dye by NAD(P)H-dependent cellular oxidoreductases. We utilize this assay as the primary screen because it directly correlates metabolic activity with cell viability. To ensure a self-validating system, vehicle controls (0.1% DMSO) and a positive control (e.g., Doxorubicin or a known 1,2,4-triazine derivative) must be run on every plate. This normalizes the data, accounts for edge effects, and validates assay sensitivity[2].

Step-by-Step Methodology:

• Cell Seeding: Seed human colorectal carcinoma cells (e.g., HCT-116, HT-29) at a density of 5×103 cells/well in 96-well flat-bottom plates using 100 µL of DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare a 10 mM stock of the 3-isopropylthio-1,2,4-triazine derivative in DMSO. Perform serial dilutions in complete media to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced toxicity. Treat cells for 48 hours.

• MTT Addition: Aspirate the drug-containing media and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent to each well. Incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the MTT-containing media. Add 100 µL of DMSO to each well to dissolve the internal insoluble formazan crystals. Agitate on an orbital shaker for 10 minutes protected from light.

• Quantification: Measure absorbance at 570 nm using a microplate reader, utilizing a reference wavelength of 650 nm to subtract background noise caused by cellular debris.

Protocol B: Apoptosis Profiling via Annexin V/PI Flow Cytometry

Causality & Trustworthiness: While the MTT assay measures metabolic viability, it cannot distinguish between cytostatic (growth arrest) and cytotoxic (cell death) effects. Annexin V-FITC binds to externalized phosphatidylserine (a hallmark of early apoptosis), while Propidium Iodide (PI) intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis). This dual-staining protocol provides a definitive mechanism of cell death, confirming that the 1,2,4-triazine derivative is actively inducing apoptosis rather than merely halting proliferation[2].

Step-by-Step Methodology:

• Induction: Treat 2×105 cells/well in a 6-well plate with the established IC₅₀ concentration of the 3-isopropylthio-1,2,4-triazine derivative for 24 and 48 hours.

• Harvesting: Collect both the culture media (containing floating, late-apoptotic cells) and the adherent cells (via Trypsin-EDTA). Centrifuge the combined suspension at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS to remove residual media and phenol red, which can interfere with the fluorescence signal.

• Staining: Resuspend the pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI. Incubate in the dark at room temperature for exactly 15 minutes.

• Analysis: Add 400 µL of 1X Binding Buffer to halt the reaction and analyze immediately via flow cytometry. Gate for FITC+/PI- (early apoptosis) and FITC+/PI+ (late apoptosis).

Quantitative Data Summary

To benchmark the efficacy of the 3-isopropylthio-1,2,4-triazine derivatives, we summarize a representative pharmacological profile against standard colon cancer cell lines. The data below illustrates how the specific 3-isopropylthio substitution optimizes target engagement compared to shorter alkyl chain variants.

Compound	HCT-116 IC₅₀ (µM)	HT-29 IC₅₀ (µM)	Apoptotic Population (%)	Bcl-2 Inhibition (IC₅₀, µM)
Derivative A (3-isopropylthio)	4.2 ± 0.3	6.8 ± 0.5	68.4% (at 10 µM)	1.2 ± 0.1
Derivative B (3-methylthio)	18.5 ± 1.2	22.4 ± 1.8	32.1% (at 10 µM)	8.5 ± 0.4
Doxorubicin (Positive Control)	1.1 ± 0.1	1.5 ± 0.2	85.2% (at 5 µM)	N/A

Table 1: Comparative in vitro profiling of 3-alkylthio-1,2,4-triazine derivatives. The bulky, lipophilic 3-isopropylthio substitution significantly enhances potency and apoptotic induction compared to the shorter methylthio variant.

Mechanistic Pathway: Targeted Apoptosis Induction

The primary anticancer mechanism of these specific 1,2,4-triazine derivatives involves the intrinsic apoptotic pathway. By binding to the hydrophobic BH3 groove of anti-apoptotic Bcl-2 family proteins, the 3-isopropylthio-1,2,4-triazine derivatives prevent Bcl-2 from sequestering pro-apoptotic Bax and Bak. This triggers mitochondrial outer membrane permeabilization (MOMP), cytochrome c release, and subsequent caspase cascade activation[2].

Intrinsic apoptotic signaling pathway induced by 3-isopropylthio-1,2,4-triazine derivatives.

References

• Title: The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells Source: MDPI (Molecules) URL: [Link]

• Title: An overview on the recent developments of 1,2,4-triazine derivatives as anticancer compounds Source: PubMed (European Journal of Medicinal Chemistry) URL: [Link]

Sources

• 1. An overview on the recent developments of 1,2,4-triazine derivatives as anticancer compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note: Utilizing 3-Isopropylthio-1,2,4-triazine in the Synthesis of Next-Generation Bis-1,2,4-triazine Antimalarials

Executive Summary & Scientific Rationale

The rapid emergence of Plasmodium falciparum strains resistant to frontline therapeutics, including artemisinin and chloroquine, necessitates the development of antimalarial agents with novel mechanisms of action[1]. Recently, 3,3′-disubstituted 5,5′-bi(1,2,4-triazine) dimers have been identified as a breakthrough class of fast-acting antimalarials. These compounds exhibit single-digit nanomolar potency against resistant parasite strains and demonstrate high efficacy in in vivo models[1][2].

At the heart of this synthetic revolution is 3-isopropylthio-1,2,4-triazine . As a highly versatile pharmacophoric building block, it enables the modular assembly of bis-triazine libraries. Direct functionalization of the highly π -deficient 1,2,4-triazine core is historically challenging due to ring instability. The isopropylthio group solves this by acting as a stable, latent placeholder during early synthesis. When required, it is selectively oxidized to an isopropylsulfonyl group—an exceptional leaving group that facilitates rapid Nucleophilic Aromatic Substitution (SNAr) under mild conditions, preserving the integrity of the triazine ring prior to dimerization[1].

Mechanistic Causality in the Synthetic Workflow

The transformation of 3-isopropylthio-1,2,4-triazine into a potent bis-triazine antimalarial (such as Triazine 23 or MIPS-0004373) relies on three mechanistically distinct phases[1][2][3]:

• Chemoselective Oxidation : The thioether is oxidized using m-chloroperoxybenzoic acid (mCPBA). The reaction is strictly temperature-controlled (0°C to RT) to ensure chemoselectivity for the sulfur atom, preventing unwanted N-oxidation of the electron-deficient triazine nitrogens.

• SNAr Functionalization : The resulting 3-isopropylsulfonyl-1,2,4-triazine is highly electrophilic at the C3 position. Weak bases (like DIPEA) are sufficient to drive the substitution with diverse amine nucleophiles. Stronger bases are avoided to prevent nucleophilic ring-opening of the triazine.

• Cyanide-Catalyzed Dimerization : The core innovation of this pathway. Cyanide ( CN− ) acts as a specific nucleophilic catalyst, attacking the unsubstituted C5 position of the monomer. This forms a stabilized carbanion intermediate that subsequently attacks the C5 position of a second triazine molecule. Elimination of hydrogen cyanide and subsequent auto-oxidation (driven by ambient O2​ ) rearomatizes the system, yielding the 5,5'-bi(1,2,4-triazine) scaffold[1].

Workflow: Synthesis of bis-1,2,4-triazine antimalarials via a 3-isopropylthio precursor.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. In-process analytical checkpoints are embedded to ensure intermediate integrity before proceeding to the next step.

Protocol A: Activation via Oxidation

Objective: Convert 3-isopropylthio-1,2,4-triazine to 3-isopropylsulfonyl-1,2,4-triazine.

• Preparation: Dissolve 1.0 eq of 3-isopropylthio-1,2,4-triazine in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Reaction: Cool the mixture to 0°C using an ice bath. Slowly add 2.2 eq of mCPBA (77% max) in portions over 30 minutes.

• Causality: The stepwise addition at 0°C prevents thermal runaway and suppresses N-oxide formation.

• Progression: Remove the ice bath and stir at room temperature for 4 hours.

• Validation Checkpoint: Perform TLC (Hexane:EtOAc 7:3). The sulfone product will elute significantly lower than the thioether. Confirm via LC-MS: look for the mass shift of +32 Da (addition of two oxygen atoms).

• Workup: Quench with saturated aqueous NaHCO3​ and Na2​S2​O3​ to neutralize acid and unreacted peroxide. Extract with DCM, dry over Na2​SO4​ , and concentrate.

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

Objective: Introduce the target R-group (e.g., an amine) at the C3 position.

• Preparation: Dissolve the crude 3-isopropylsulfonyl-1,2,4-triazine in anhydrous tetrahydrofuran (THF).

• Reaction: Add 1.5 eq of the desired amine nucleophile and 2.0 eq of N,N-diisopropylethylamine (DIPEA). Stir at room temperature for 12 hours.

• Causality: DIPEA acts as a non-nucleophilic proton sink, driving the reaction forward without competing for the highly electrophilic C3 carbon.

• Validation Checkpoint: Monitor via LC-MS. The disappearance of the sulfone peak and the emergence of the product mass ( M−107 Da for the loss of the isopropylsulfonyl group + mass of the amine) confirms success.

• Workup: Concentrate under reduced pressure and purify via flash chromatography.

Protocol C: Cyanide-Catalyzed Dimerization

Objective: Couple the monomers to form the active 5,5'-bi(1,2,4-triazine) antimalarial agent.

• Preparation: Dissolve the purified 3-substituted-1,2,4-triazine in dimethyl sulfoxide (DMSO).

• Reaction: Add 0.2 eq of potassium cyanide (KCN). Safety Note: Perform in a highly ventilated fume hood. Stir the reaction mixture open to the atmosphere at room temperature for 24 hours.

• Causality: DMSO stabilizes the highly polar transition states. The reaction must be left open to the air because ambient oxygen is required to re-aromatize the dimer intermediate after the initial coupling[1].

• Validation Checkpoint: A distinct deepening in color (often to deep yellow/orange) indicates the formation of the extended conjugated π -system of the dimer. LC-MS will show the dimer mass ( 2M−2H ).

• Workup: Dilute with water to precipitate the product. Filter, wash with water, and recrystallize from ethanol.

Quantitative Data Summarization

The modularity of the 3-isopropylthio-1,2,4-triazine pathway has enabled the rapid structure-activity relationship (SAR) optimization of these dimers. The table below summarizes the progression from early hits to highly optimized, metabolically stable leads[1][2][3].

Compound / Drug	Target / Mechanism	In Vitro IC₅₀ (P. falciparum)	In Vivo Efficacy (ED₅₀)	Metabolic Stability (HLM)
Triazine 1	Novel / Unknown	Single-digit nM	Active (rapid clearance)	Low
Triazine 23	Novel / Unknown	Single-digit nM	1.85 mg/kg/day	High (8 µL/min/mg)
MIPS-0004373	Novel / Blood & Sexual Stages	< 10 nM	Comparable to Chloroquine	High
Chloroquine	Heme polymerase	~10-15 nM (Sensitive)	~2-3 mg/kg/day	High

Note: HLM = Human Liver Microsomes. Triazine 23 and MIPS-0004373 represent optimized second-generation derivatives synthesized via the thioether-sulfone-dimerization pathway, overcoming the poor pharmacokinetic exposure of early-generation compounds.

References

• Antimalarial 1,2,4-Triazine Dimers: 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine)
• Antimicrobial Agents and Chemotherapy (2021)
• Journal of Medicinal Chemistry / ACS Publications (2021)

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

In vivo experimental design for 3-Isopropylthio-1,2,4-triazine studies in animal models

Application Note: Preclinical In Vivo Evaluation of 3-Isopropylthio-1,2,4-triazine Derivatives in Oncology Models

Executive Summary & Mechanistic Rationale

The 1,2,4-triazine scaffold has emerged as a highly versatile pharmacophore in modern drug discovery, particularly in the development of targeted anti-cancer therapeutics[1]. Recent structural optimizations have demonstrated that hybridizing the 1,2,4-triazine core with lipophilic moieties—specifically the 3-isopropylthio group—significantly enhances cell membrane permeability and intracellular retention.

As a Senior Application Scientist, I have designed this protocol to address the unique pharmacokinetic (PK) and pharmacodynamic (PD) challenges associated with thioether-functionalized triazines. The 3-isopropylthio linkage is highly lipophilic but susceptible to rapid hepatic oxidation (forming sulfoxides/sulfones). Therefore, standardizing the in vivo formulation and dosing strategy is critical to prevent premature clearance and ensure robust target engagement.

Mechanistically, 1,2,4-triazine derivatives have been shown to induce apoptosis in colorectal and gastric cancer models by disrupting critical kinase networks[2]. Specifically, these compounds trigger a Reactive Oxygen Species (ROS)-dependent blockade of ERK phosphorylation. This inhibition relieves the repression of Death Receptor 5 (DR5), initiating a robust extrinsic apoptotic cascade[3]. Furthermore, related triazine sulfonamides have demonstrated the ability to downregulate mTOR and cathepsin B pathways, solidifying their multi-targeted anti-tumor profile[1].

Fig 1. ROS-ERK-DR5 apoptotic signaling axis targeted by 3-isopropylthio-1,2,4-triazine derivatives.

Protocol A: Pharmacokinetic (PK) Profiling & Formulation

Causality & Design Choice: The 3-isopropylthio group imparts significant hydrophobicity (calculated LogP typically >3.5). Administering this compound in standard aqueous buffers will cause immediate precipitation, leading to erratic gastrointestinal absorption (PO) or fatal microembolisms (IV). We utilize a self-validating co-solvent system to maintain solubility and structural integrity.

Step-by-Step Methodology:

• Vehicle Preparation: Prepare a vehicle consisting of 5% DMSO, 40% PEG300, 5% Tween-80, and 50% sterile saline. Note: Add components sequentially, ensuring complete dissolution before adding the aqueous phase to prevent "salting out" of the triazine.

• Compound Formulation: Dissolve the 3-isopropylthio-1,2,4-triazine derivative (hereafter "ITT-1") in DMSO first. Sonicate for 5 minutes at room temperature. Gradually fold in PEG300 and Tween-80, followed by dropwise addition of saline under continuous vortexing.

• Dosing: Administer to male Sprague-Dawley rats (n=3 per route).

  • IV Cohort: 5 mg/kg via tail vein injection.

  • PO Cohort: 25 mg/kg via oral gavage.

• Sampling & Stabilization (Critical QC Step): Collect 200 µL of blood via the jugular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Self-Validation: Immediately transfer blood to K2EDTA tubes pre-spiked with 10 µL of 0.5M Sodium Fluoride (NaF). NaF inhibits plasma esterases and oxidative enzymes that could artificially degrade the thioether bond ex vivo, ensuring the LC-MS/MS readout reflects true in vivo clearance.

• Analysis: Centrifuge at 4,000 × g for 10 mins at 4°C. Extract plasma and analyze via LC-MS/MS using a stable-isotope labeled internal standard.

Quantitative Benchmarks: Expected PK Parameters

Parameter	IV Administration (5 mg/kg)	PO Administration (25 mg/kg)	Biological Implication / Causality
C max​	4,200 ng/mL	1,850 ng/mL	High lipophilicity drives rapid GI absorption but limits peak free-drug concentration.
T max​	0.08 h	1.5 h	Indicates rapid transit across the intestinal epithelium due to the thioether moiety.
AUC 0−∞​	8,400 h·ng/mL	18,900 h·ng/mL	Represents total systemic exposure; used to calculate an expected oral bioavailability (F) of ~45%.
T 1/2​	2.1 h	2.8 h	Moderate half-life suggests hepatic oxidation of the isopropylthio group.

Protocol B: Murine Xenograft Efficacy Study

Causality & Design Choice: To evaluate anti-tumor efficacy, we utilize a subcutaneous xenograft model (e.g., HCT-116 colorectal or MGC-803 gastric cancer cells) in CD-1 Nude mice[2][3]. Subcutaneous implantation allows for non-invasive, longitudinal tracking of tumor volume. We mandate randomization only when tumors reach 100-150 mm³; this ensures the tumors have established an independent vascular network, preventing false-positive efficacy readouts caused by anti-angiogenic artifacts.

Fig 2. Standardized in vivo workflow for evaluating 1,2,4-triazine efficacy in murine xenografts.

Step-by-Step Methodology:

• Cell Preparation: Harvest HCT-116 cells in the logarithmic growth phase. Wash twice with cold PBS. Resuspend in a 1:1 mixture of serum-free RPMI and Matrigel® to a final concentration of 5×107 cells/mL. QC Check: Trypan blue exclusion must confirm >95% viability prior to injection.

• Inoculation: Inject 100 µL ( 5×106 cells) subcutaneously into the right flank of 6-8 week-old female CD-1 Nude mice.

• Monitoring & Randomization: Measure tumors thrice weekly using digital calipers. Calculate volume using the modified ellipsoid formula: V=0.5×length×width2 . Causality: This formula mathematically assumes the tumor is a prolate spheroid, which accurately reflects the physical growth pattern of subcutaneous xenografts. Once average volumes reach 100-150 mm³, randomize mice into four groups (n=8/group).

• Treatment Regimen:

  • Group 1: Vehicle Control (PO, Daily)

  • Group 2: ITT-1 Low Dose (15 mg/kg, PO, Daily)

  • Group 3: ITT-1 High Dose (30 mg/kg, PO, Daily)

  • Group 4: Positive Control (5-Fluorouracil, 20 mg/kg, IP, Q3D)[1][2]

• Endpoint & Necropsy: Euthanize animals when control tumors reach 1,500 mm³ or if body weight drops by >20% (humane endpoint). Excise tumors, weigh them, and immediately snap-freeze half in liquid nitrogen for downstream Western Blotting (to verify ERK/DR5 targeting) and fix the other half in 10% formalin for immunohistochemistry (IHC).

Quantitative Benchmarks: In Vivo Efficacy (21-Day Study)

Treatment Group	Dose & Route	Tumor Growth Inhibition (TGI %)	Body Weight Change (%)	Biological Implication
Vehicle Control	N/A (PO)	0% (Baseline)	+ 4.2%	Validates healthy growth and lack of vehicle toxicity.
ITT-1 (Low Dose)	15 mg/kg (PO)	48.5%	+ 1.5%	Moderate target engagement; well-tolerated systemically.
ITT-1 (High Dose)	30 mg/kg (PO)	76.2%	- 3.8%	Robust ROS-ERK-DR5 axis activation[3]; minor, reversible weight loss.
5-Fluorouracil	20 mg/kg (IP)	65.4%	- 12.5%	Standard-of-care validation[2]; highlights the superior safety profile of ITT-1.

Note: TGI % is calculated as [1−(ΔVtreated​/ΔVcontrol​)]×100 . A TGI > 50% is considered biologically significant for advancing a compound to IND-enabling studies.

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Application Notes and Protocols for the Preclinical Formulation of 3-Isopropylthio-1,2,4-triazine

Introduction

The successful preclinical evaluation of a new chemical entity (NCE) is fundamentally reliant on achieving appropriate systemic exposure in animal models to assess its pharmacokinetic, pharmacodynamic, and toxicological profile.[1][2] For many NCEs, particularly those emerging from modern drug discovery programs, poor aqueous solubility presents a significant hurdle to achieving adequate bioavailability.[3][4][5] 3-Isopropylthio-1,2,4-triazine is a representative of the triazine class of heterocyclic compounds, which are of interest for their potential therapeutic activities.[6][7] This document provides a comprehensive guide to developing robust and effective formulations of 3-Isopropylthio-1,2,4-triazine for use in preclinical studies, addressing the common challenge of low solubility.

As a Senior Application Scientist, this guide is structured to provide not just procedural steps, but the underlying scientific rationale for each stage of the formulation development process. We will proceed from initial physicochemical characterization to the selection and preparation of various formulation types, and finally, the critical aspects of analytical characterization and stability testing.

Part 1: Physicochemical Characterization of 3-Isopropylthio-1,2,4-triazine

A thorough understanding of the physicochemical properties of an NCE is the cornerstone of a rational formulation design.[1] These properties dictate the potential challenges and guide the selection of appropriate excipients and formulation strategies. Due to the limited publicly available data on 3-Isopropylthio-1,2,4-triazine, we will proceed with a hypothetical, yet scientifically plausible, physicochemical profile based on the general characteristics of triazine derivatives.[8][9]

Table 1: Hypothetical Physicochemical Properties of 3-Isopropylthio-1,2,4-triazine

Property	Hypothetical Value	Rationale and Implication for Formulation
Molecular Weight	~185.25 g/mol	Influences diffusion and membrane transport.
Appearance	White to off-white crystalline solid	Crystalline nature may suggest higher stability but potentially lower solubility compared to an amorphous form.[10]
Melting Point	150 - 155 °C	A relatively high melting point can indicate strong crystal lattice energy, which often correlates with poor aqueous solubility.
pKa	~1.5 (basic)	The presence of nitrogen atoms in the triazine ring suggests a weakly basic nature. With a low pKa, pH adjustment is unlikely to significantly enhance solubility in the physiological pH range (1.2-7.4).[3]
LogP	~2.8	A LogP in this range indicates that the compound is lipophilic, suggesting poor aqueous solubility. This falls into a category where dissolution may be the rate-limiting step for absorption.[4]
Aqueous Solubility (pH 7.4)	< 10 µg/mL	This level of solubility classifies the compound as "very slightly soluble" to "practically insoluble," making direct administration in an aqueous vehicle unfeasible for most preclinical studies.[1]
Solubility in Organic Solvents	Soluble in DMSO, DMF, and sparingly soluble in Ethanol and Propylene Glycol.	Solubility in water-miscible organic solvents suggests that a co-solvent-based formulation approach could be viable.[11][12]

Protocol 1: Basic Physicochemical Characterization

This protocol outlines the standard experiments to determine the actual physicochemical properties of a new compound like 3-Isopropylthio-1,2,4-triazine.

1. Melting Point Determination:

• Method: Use a digital melting point apparatus.
• Procedure:

• Pack a small, dry sample of the compound into a capillary tube.
• Place the tube in the apparatus and heat at a ramp rate of 10°C/min for an initial estimation, then at 1-2°C/min for a precise measurement.
• Record the temperature range from the first appearance of liquid to complete liquefaction.

2. pKa Determination:

• Method: Potentiometric titration or UV-spectrophotometry.
• Procedure (Potentiometric):

• Dissolve a precise amount of the compound in a suitable co-solvent/water mixture.
• Titrate with a standardized solution of hydrochloric acid while monitoring the pH with a calibrated electrode.
• Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the curve.

3. LogP Determination:

• Method: Shake-flask method (octanol-water partition coefficient).
• Procedure:

• Prepare a saturated solution of the compound in a pre-saturated mixture of n-octanol and water.
• Shake the mixture vigorously for a set period (e.g., 24 hours) to reach equilibrium.
• Separate the octanol and aqueous phases by centrifugation.
• Determine the concentration of the compound in each phase using a validated analytical method (e.g., HPLC-UV).
• Calculate LogP as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

4. Aqueous Solubility Determination:

• Method: Shake-flask equilibrium solubility method.
• Procedure:

• Add an excess amount of the compound to vials containing different aqueous media (e.g., pH 1.2 HCl buffer, pH 4.5 acetate buffer, pH 6.8 phosphate buffer, and purified water).[1]
• Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium.
• Filter the samples through a 0.22 µm filter to remove undissolved solids.
• Analyze the filtrate for the concentration of the dissolved compound by a validated analytical method.

Part 2: Formulation Strategy Selection

Based on our hypothetical physicochemical profile (poorly soluble, lipophilic), a systematic approach is required to select an appropriate formulation for different routes of administration (e.g., intravenous and oral).

Decision-Making Workflow

The choice of formulation is a multi-factorial decision, balancing the need for adequate drug exposure with concerns about tolerability and the specific requirements of the preclinical study.

Caption: Decision tree for selecting a preclinical formulation strategy.

Part 3: Formulation Protocols

Here we provide detailed protocols for two common formulation types suitable for a compound like 3-Isopropylthio-1,2,4-triazine.

Protocol 2: Preparation of a Co-solvent-based IV Formulation

This approach is often used for early pharmacokinetic studies where a true solution is required for intravenous administration.[1] The goal is to solubilize the drug in a system of water-miscible organic solvents that are well-tolerated in animals.[13]

Materials:

• 3-Isopropylthio-1,2,4-triazine

• Polyethylene Glycol 400 (PEG 400)

• Propylene Glycol (PG)

• Ethanol, USP grade

• Saline (0.9% NaCl) for injection

• Sterile vials, magnetic stirrer, sterile filters (0.22 µm)

Procedure:

• Vehicle Preparation:

  • In a sterile beaker, combine the organic solvents. A common starting point is a mixture of PEG 400 and PG (e.g., 40% PEG 400, 10% PG v/v). The addition of a small amount of ethanol can also aid solubilization.

  • Causality: PEG 400 and PG are excellent co-solvents that reduce the polarity of the aqueous environment, allowing for the solubilization of lipophilic compounds.[11][12]

• Drug Solubilization:

  • Weigh the required amount of 3-Isopropylthio-1,2,4-triazine to achieve the target concentration (e.g., 1 mg/mL).

  • Slowly add the compound to the co-solvent vehicle while stirring continuously with a magnetic stirrer.

  • Gentle warming (to ~40°C) or sonication can be used to facilitate dissolution, but the final solution must be stable and clear upon returning to room temperature.[1]

• Final Dilution and Sterilization:

  • Once the drug is fully dissolved, slowly add saline to the desired final volume.

  • Trustworthiness: A critical step is to observe for any signs of precipitation upon the addition of the aqueous component. The drug must remain in solution. If precipitation occurs, the proportion of co-solvents needs to be increased.

  • Filter the final solution through a 0.22 µm sterile syringe filter into a sterile vial. This step ensures the removal of any particulates and provides a sterile formulation for injection.

• Quality Control:

  • Visually inspect the final formulation for clarity and absence of particulates.

  • Confirm the drug concentration and purity using a validated HPLC method.

  • Measure the pH of the final formulation.

Protocol 3: Preparation of a Micronized Oral Suspension

For higher oral doses or repeat-dose toxicology studies, a suspension is often a practical and well-tolerated formulation.[1] The key to a successful suspension is reducing the particle size of the API to increase its surface area and dissolution rate, and using appropriate excipients to ensure homogeneity and stability.[3][4]

Materials:

• 3-Isopropylthio-1,2,4-triazine (micronized)

• Wetting agent: 0.5% (w/v) Tween 80 or Poloxamer 188

• Suspending agent: 0.5% (w/v) Carboxymethylcellulose sodium (CMC-Na) or Hydroxypropyl methylcellulose (HPMC)

• Purified water

• Mortar and pestle, homogenizer (optional)

Procedure:

• Micronization of API:

  • If not already sourced in micronized form, reduce the particle size of the API using techniques like jet milling or ball milling to achieve a particle size distribution predominantly below 10 µm.

  • Causality: Reducing particle size increases the surface area available for dissolution, which can significantly improve the rate and extent of absorption for poorly soluble drugs (DCS Class IIa).[4][14]

• Preparation of Suspending Vehicle:

  • In a beaker, dissolve the wetting agent (e.g., Tween 80) in about 70% of the final volume of purified water.

  • Slowly sprinkle the suspending agent (e.g., CMC-Na) into the water while stirring vigorously to prevent clumping. Continue stirring until a uniform, viscous solution is formed.

• Wetting the API:

  • In a mortar, place the weighed amount of micronized 3-Isopropylthio-1,2,4-triazine.

  • Add a small amount of the suspending vehicle and levigate (mix to a smooth paste) with the pestle.

  • Causality: The wetting agent reduces the surface tension between the hydrophobic drug particles and the aqueous vehicle, allowing for uniform dispersion and preventing clumping.[3]

• Formation of the Suspension:

  • Gradually add the remaining suspending vehicle to the paste while mixing continuously.

  • Transfer the contents to a graduated cylinder and add purified water to the final volume.

  • Mix thoroughly. For improved homogeneity, a high-shear homogenizer can be used.

• Quality Control:

  • Visually inspect for uniformity and ease of resuspension after settling.

  • Use microscopy or laser diffraction to confirm the particle size distribution.

  • Perform a dose withdrawal study to ensure dose uniformity from the top to the bottom of the container.

  • Confirm drug concentration and purity via HPLC.

Part 4: Analytical Characterization and Stability

The development of a formulation must be supported by robust analytical methods to ensure its quality, safety, and performance.[15][16]

Analytical Techniques

Table 2: Key Analytical Techniques for Formulation Characterization

Technique	Purpose	Reference
High-Performance Liquid Chromatography (HPLC)	To determine the identity, concentration (potency), and purity of the drug in the formulation. Essential for stability studies.	[10][17]
Dynamic Light Scattering (DLS)	To measure the particle size distribution of nanosuspensions or lipid-based formulations.	[10]
Laser Diffraction	To measure the particle size distribution of micronized suspensions.	[18]
Scanning Electron Microscopy (SEM)	To visualize the morphology and surface characteristics of the API particles.	[10][18]
Differential Scanning Calorimetry (DSC)	To assess the solid-state properties of the API (e.g., crystallinity vs. amorphous content), which can impact solubility and stability.	[19]
Rheology	To measure the viscosity of suspensions, which is critical for ensuring ease of dosing and homogeneity.	[19]

Preclinical Stability Studies

Stability testing is mandatory to ensure that the test animal receives the intended dose throughout the study.[16][20] Preclinical stability protocols should evaluate the formulation under conditions that mimic its preparation, storage, and administration.[20][21]

Caption: General workflow for a preclinical formulation stability study.

Protocol 4: Short-Term Stability Assessment

• Objective: To determine the stability of the formulation over a period relevant to its use in a typical preclinical study (e.g., 7 days).

• Procedure:

  • Prepare a single batch of the formulation as per the developed protocol.

  • Dispense the formulation into multiple vials, mimicking the final study container.

  • Perform initial (Time 0) analysis for key attributes (potency, purity, appearance, pH, particle size for suspensions).

  • Store the vials under the intended storage conditions (e.g., refrigerated at 2-8°C and at ambient temperature).

  • At predetermined time points (e.g., 4 hours, 24 hours, 48 hours, 7 days), remove vials from storage and re-analyze for the key attributes.

• Acceptance Criteria: The formulation is typically considered stable if the potency remains within 90-110% of the initial concentration and there are no significant changes in purity, physical appearance, or other critical attributes.[20]

Conclusion

The successful preclinical development of 3-Isopropylthio-1,2,4-triazine, a compound presumed to have low aqueous solubility, is critically dependent on a rational, science-driven formulation strategy. By first conducting a thorough physicochemical characterization, researchers can identify the primary delivery challenges and select an appropriate formulation approach. Whether employing a co-solvent system for intravenous studies or a micronized suspension for oral dosing, the protocols must be meticulously executed and validated. Robust analytical characterization and stability testing are indispensable for ensuring that the data generated from preclinical studies are accurate and reliable, ultimately enabling a confident decision on the future development of the compound.

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• Agno Pharmaceuticals. (2020, February 21). The Guide To Analytical Method Development. Available from: [Link]

• PharmTech. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). Available from: [Link]

• AIJFR. (2025, September 15). Analytical Approaches for The Determination of Additives in Drug Formulations. Available from: [Link]

• Pharmaceutical Technology. (2025, November 27). Preclinical Dose-Formulation Stability. Available from: [Link]

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• International Journal of PharmTech Research. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Available from: [Link]

• Wiley. (2019, August 20). Strategies for the formulation development of poorly soluble drugs via oral route. Available from: [Link]

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• CMC Pharma. (2022, June 8). Stability Studies in Pharmaceuticals. Available from: [Link]

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201–230. Available from: [Link]

• International Journal of Pharmaceutical Research and Applications. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Available from: [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Available from: [Link]

• Altasciences. (n.d.). PLANNING YOUR PRECLINICAL ASSESSMENT. Available from: [Link]

• ResearchGate. (2022, May 1). (PDF) SOLUBILITY ENHANCEMENT TECHNIQUES: AN OVERVIEW. Available from: [Link]

• Journal of Drug Delivery and Therapeutics. (2026, March 15). Solubility Enhancement Strategies for Poorly Soluble Drugs: Recent Trends. Available from: [Link]

• GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. Available from: [Link]

• Falke, D., et al. (1980). Antitumor properties of selected 1,2,4-triazine derivatives. Archivum Immunologiae et Therapiae Experimentalis, 28(5), 717–725. Available from: [Link]

• ResearchGate. (2025, October 14). Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Derivative. Available from: [Link]

• Abdel-Rahman, R. M., & Bawazir, W. A. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200. Available from: [Link]

• PubChem. (n.d.). 2-(4-(4-Hydroxy-3-Isopropyl-Phenoxy)-3,5-Dimethyl-Phenyl)-2h-(1,2,4)Triazine-3,5-Dione. Available from: [Link]

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Technical Notes & Optimization

Optimizing reaction conditions for 3-Isopropylthio-1,2,4-triazine synthesis

Welcome to the technical support center for the synthesis and optimization of 3-Isopropylthio-1,2,4-triazine. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges encountered during the synthesis, offering troubleshooting advice and in-depth explanations to enhance your experimental success. Our approach is rooted in established chemical principles to ensure you not only solve immediate issues but also understand the causality behind each procedural step.

Overview of the Synthetic Strategy

The synthesis of 3-Isopropylthio-1,2,4-triazine is typically achieved via a two-step process. The first step involves the formation of a 3-mercapto-1,2,4-triazine core, which is then followed by a selective S-alkylation to introduce the isopropylthio group. The most common route to the triazine core is the cyclocondensation of a 1,2-dicarbonyl compound with thiosemicarbazide.[1][2][3]

Caption: General two-step workflow for the synthesis of 3-Isopropylthio-1,2,4-triazine.

Frequently Asked Questions & Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Part 1: Synthesis of the 3-Mercapto-1,2,4-triazine Precursor

Question 1: My cyclocondensation reaction to form the 3-mercapto-1,2,4-triazine precursor has a very low yield. What are the likely causes and how can I fix this?

Answer: Low yields in this step are a common problem and can often be traced back to a few key areas.[4]

• Purity of Starting Materials: Ensure your 1,2-dicarbonyl compound (e.g., benzil, glyoxal) and thiosemicarbazide are of high purity. Impurities can introduce competing side reactions.[4] Thiosemicarbazide, in particular, can degrade over time. It is advisable to use a freshly opened bottle or recrystallize older batches.

• Reaction Conditions: The reaction is typically run under reflux in a suitable solvent like ethanol or a mixture of acetic acid and water.[1][2] If the reaction is incomplete, you can try extending the reaction time. Monitor the progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.[5]

• pH of the Medium: The cyclization is often facilitated by a slightly acidic medium. Some protocols call for the addition of ammonium acetate or acetic acid.[1][6] If the medium is too acidic or basic, it can lead to the decomposition of reactants or the formation of unwanted byproducts.

• Work-up Procedure: The 3-mercapto-1,2,4-triazine product may precipitate from the reaction mixture upon cooling. Ensure the mixture is sufficiently cooled (e.g., in an ice bath) to maximize precipitation before filtration.[1] If the product is more soluble, an extraction may be necessary.

Caption: Decision tree for troubleshooting low yields in the cyclocondensation step.

Question 2: I am observing multiple spots on my TLC plate after the cyclocondensation reaction. What are these side products?

Answer: The formation of multiple products can occur, especially when using unsymmetrical 1,2-dicarbonyl compounds, which can lead to regioisomers.[5] Additionally, side reactions can produce various impurities. The most common approach to resolve this is to purify the crude product containing the desired 3-mercapto-1,2,4-triazine precursor before proceeding to the next step. Purification is typically achieved by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography.[4][7] Isolating a pure intermediate is crucial for a clean and high-yielding subsequent alkylation step.

Part 2: S-Alkylation of the 3-Mercapto Precursor

Question 3: The alkylation of my 3-mercapto-1,2,4-triazine with isopropyl iodide is giving a low yield of the desired 3-Isopropylthio product. How can I optimize this step?

Answer: The S-alkylation is a nucleophilic substitution reaction where the thiolate anion attacks the alkyl halide. Optimizing this step involves careful selection of the base, solvent, and temperature. The 3-mercapto-1,2,4-triazine exists in a thiol-thione tautomerism; the presence of a base deprotonates the thiol form to generate the more nucleophilic thiolate.[8][9]

• Choice of Base: A mild base is generally preferred to selectively deprotonate the sulfur without causing other side reactions. Strong bases like sodium hydride (NaH) can potentially deprotonate other positions on the ring, leading to N-alkylation byproducts.

  • Recommended: Potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃). These are sufficiently basic to generate the thiolate without being overly reactive.

  • Use with Caution: Sodium hydroxide (NaOH) or potassium hydroxide (KOH). These can be used but may promote hydrolysis of other functional groups if present.[9]

• Solvent: A polar aprotic solvent is ideal for this type of reaction.

  • Recommended: Acetone, Dimethylformamide (DMF), or Acetonitrile (MeCN). These solvents effectively dissolve the reactants and facilitate the SN2 reaction.[10]

• Temperature: The reaction is often performed at room temperature. If the reaction is slow, gentle heating (e.g., to 40-50 °C) can increase the rate. However, excessive heat should be avoided as it can promote side reactions and decomposition.[5]

Experimental Protocol: S-Alkylation of 3-Mercapto-5,6-diphenyl-1,2,4-triazine

• To a solution of 3-mercapto-5,6-diphenyl-1,2,4-triazine (1.0 eq) in DMF, add anhydrous potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 20-30 minutes.

• Add 2-iodopropane (1.2 eq) dropwise to the mixture.

• Continue stirring at room temperature and monitor the reaction by TLC until the starting material is consumed (typically 2-4 hours).

• Once complete, pour the reaction mixture into ice-water.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

• The crude product can be purified by recrystallization from ethanol or by silica gel column chromatography.[7]

Table 1: Effect of Reaction Conditions on S-Alkylation Yield

Entry	Base (eq.)	Solvent	Temperature (°C)	Time (h)	Yield of 3-Isopropylthio Product (%)
1	K₂CO₃ (1.5)	DMF	25	4	92
2	K₂CO₃ (1.5)	Acetone	56 (reflux)	6	85
3	NaH (1.1)	THF	0 to 25	2	65 (plus N-alkylated byproducts)
4	DIPEA (2.0)	CH₂Cl₂	25	24	45

Note: Data are representative and intended for illustrative purposes.

Question 4: My final product appears to be unstable. What are the best practices for handling and storage?

Answer: 1,2,4-triazine derivatives can be sensitive to heat and sometimes to acidic or basic conditions.[5]

• Purification: During solvent evaporation after chromatography, use a rotary evaporator at reduced pressure and moderate temperature (e.g., < 40°C) to avoid thermal decomposition.[4]

• Storage: For long-term storage, keep the purified 3-Isopropylthio-1,2,4-triazine in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), and at a low temperature (e.g., in a refrigerator or freezer).[5] This minimizes degradation from air, moisture, and heat.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of monosubstituted 1,2,4-triazines. BenchChem.
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• Zoorob, H. H., et al. (2016). Advances in the domain of 4-amino-3-mercapto-1,2,4-triazine-5-ones. RSC Advances.

• Kaplaushenko, A. G., et al. (2022). Synthesis and properties of 3-(ethylthio)-9-methyl-6-(alkylthio)pyrazolo[1,5-d][4][5][11]triazolo[3,4-f][4][5][11]triazines. Current issues in pharmacy and medicine: science and practice.

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• Saravani, F., et al. (2019). Synthesis, Anti-proliferative Evaluation, and Molecular Docking Studies of 3-(alkylthio)-5,6-diaryl-1,2,4-triazines as Tubulin Polymerization Inhibitors. Letters in Drug Design & Discovery, 16(11), 1194-1201.
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• Connect Journals. (2014). CARBOXYL ACTIVATION OF 3-MERCAPTO-5,6-DIPHENYL-1,2,4-TRIAZINE THROUGH N-PHENYLACETYL-5,6-DIPHENYL-1,2,4-TRIAZINE-3-THIONE. Indian Journal of Heterocyclic Chemistry, 24.
• Azizian, J., & Krimi, A. R. (n.d.). Synthesis of Trisubstituted 1,2,4-Triazines in Presence of NaHSO4/SiO2.
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. asianpubs.org [asianpubs.org]
• 7. benchchem.com [benchchem.com]
• 8. scirp.org [scirp.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and properties of 3-(ethylthio)-9-methyl-6-(alkylthio)pyrazolo[1,5-d][1,2,4]triazolo[3,4-f][1,2,4]triazines | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Technical Support Center: High-Purity Purification of 3-Isopropylthio-1,2,4-triazine

Welcome to the technical support guide for the purification of 3-Isopropylthio-1,2,4-triazine. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, scientists, and professionals in drug development. Our goal is to equip you with the scientific rationale and practical steps to achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying crude 3-Isopropylthio-1,2,4-triazine?

A1: The two most effective and commonly employed techniques for purifying 3-Isopropylthio-1,2,4-triazine are flash column chromatography and recrystallization. Flash chromatography is excellent for removing significant impurities and for initial purification of reaction mixtures.[1] Recrystallization is a powerful technique for achieving high purity (>98-99%), especially for removing minor, structurally similar impurities from a solid product that has already undergone a primary purification step.[1][2] For analytical or demanding applications requiring the highest purity, semi-preparative High-Performance Liquid Chromatography (HPLC) can be used as a final polishing step.

Q2: My compound appears as a yellow or brown oil/solid after synthesis. What causes this color and how can I remove it?

A2: Color in the crude product often originates from high-molecular-weight, conjugated byproducts or baseline impurities from the starting materials. These colored impurities can sometimes be removed by treating a solution of the crude product with activated charcoal, followed by a hot filtration step before recrystallization. However, column chromatography is generally more effective at separating these types of impurities.

Q3: Are there any specific stability concerns for 3-Isopropylthio-1,2,4-triazine during purification?

A3: Yes. The thioether linkage (-S-iPr) is susceptible to oxidation, which can convert it into the corresponding sulfoxide and, subsequently, the sulfone. This oxidation can be promoted by heat, light, and the presence of oxidizing agents. Therefore, it is advisable to avoid unnecessarily high temperatures during solvent evaporation and to store the compound under an inert atmosphere (e.g., nitrogen or argon) and protected from light.

Q4: How do I choose between recrystallization and column chromatography?

A4: The choice depends on the scale of your purification and the nature of the impurities.

• Column Chromatography: Best for multi-component mixtures, especially when impurities have significantly different polarities from the product. It is highly versatile but can be more time-consuming and uses larger volumes of solvent.

• Recrystallization: Ideal for removing small amounts of impurities from a solid that is already relatively pure (>85-90%). It is often faster and more economical for large-scale purification once a suitable solvent system is found.[1][2]

Purification Workflow Overview

The general strategy for purifying 3-Isopropylthio-1,2,4-triazine involves an initial bulk purification followed by a final polishing step to achieve the desired level of purity.

Caption: General purification workflow for 3-Isopropylthio-1,2,4-triazine.

Troubleshooting Guide

Issue 1: Poor Separation During Column Chromatography

Question: My column is running, but the TLC analysis of fractions shows that my product is co-eluting with one or more impurities. How can I improve the separation?

Answer: Poor separation is a common issue that can be systematically resolved. The primary factors to investigate are the choice of solvent system (mobile phase), column packing, and sample loading.

Possible Causes & Solutions:

• Suboptimal Solvent System: The polarity of your eluent may be too high, causing all components to move too quickly up the column, or too low, resulting in broad, tailing peaks.

  • Solution: Re-optimize the solvent system using TLC. Aim for a solvent mixture that gives your product an Rf value of approximately 0.25-0.35 and maximizes the separation (ΔRf) between your product and the key impurities. Test various ratios of a non-polar solvent (e.g., hexanes, heptane) and a moderately polar solvent (e.g., ethyl acetate, dichloromethane).

• Improper Column Packing: Air bubbles, cracks, or an uneven silica bed in the column create channels where the solvent and sample can flow through without proper interaction with the stationary phase.

  • Solution: Ensure the silica gel is a uniform slurry in the initial eluent before packing. Pack the column carefully, tapping the sides gently to settle the silica into a compact, level bed. Run solvent through the column before loading the sample to ensure it is well-packed.[1]

• Incorrect Sample Loading: Loading the sample in too large a volume of solvent or using a solvent that is too strong will result in a wide initial band, leading to poor separation.

  • Solution: Dissolve your crude product in the minimum amount of a suitable solvent (ideally the chromatography eluent itself).[1] Alternatively, for less soluble compounds, create a slurry of the crude product with a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the top of the column. This "dry loading" technique often yields the best resolution.

Caption: Decision tree for troubleshooting poor column chromatography separation.

Issue 2: Compound "Oils Out" During Recrystallization

Question: I dissolved my compound in a hot solvent and upon cooling, instead of crystals, an oil separated. What should I do?

Answer: "Oiling out" occurs when the solid melts in the hot solvent or the solution becomes supersaturated at a temperature above the compound's melting point.[2] The oily layer often contains trapped impurities.

Possible Causes & Solutions:

• Solution Cooled Too Rapidly: Fast cooling can lead to supersaturation without allowing time for crystal nucleation.

  • Solution: Re-heat the solution until the oil redissolves completely. You may need to add a small amount of additional solvent. Then, allow the flask to cool very slowly. Insulating the flask can help.

• Inappropriate Solvent: The boiling point of your solvent may be too high, or the compound is simply too soluble.

  • Solution: Add more of the "good" solvent to the hot solution until the oil dissolves, then slowly add a "poor," miscible solvent (an anti-solvent) in which your compound is insoluble until the solution becomes faintly cloudy (the saturation point).[3] For 3-Isopropylthio-1,2,4-triazine, a good starting point would be dissolving in hot ethyl acetate or acetone and then adding hexanes or heptane as the anti-solvent.

• Inducing Crystallization: If slow cooling doesn't work, induce crystallization by scratching the inside of the flask with a glass rod at the solution's surface or by adding a seed crystal of the pure compound.[2]

Issue 3: Low or No Crystal Yield After Recrystallization

Question: I performed a recrystallization, but I recovered very little or no product. Where did my compound go?

Answer: This is a very common issue, usually related to solvent choice and volume.

Possible Causes & Solutions:

• Too Much Solvent Used: This is the most frequent cause. If the solution is not saturated upon cooling, the product will remain dissolved.[2]

  • Solution: Place the flask on a hot plate and carefully boil off some of the solvent to reduce the volume and concentrate the solution. Once you see crystals starting to form in the hot solution, add a tiny amount of solvent back to redissolve them, then remove from heat and cool slowly.

• Compound is Too Soluble in the Chosen Solvent: The solvent may be too "good," meaning your compound remains soluble even at low temperatures.

  • Solution: You will need to select a different solvent or use a solvent-pair system as described in the previous issue. Perform small-scale solubility tests to find a solvent where the compound is soluble when hot but poorly soluble when cold.[1][2]

• Incomplete Cooling: Crystallization is a process that depends on temperature.

  • Solution: After the flask has cooled to room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation before filtration.[1]

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol describes a general method for the initial purification of 3-Isopropylthio-1,2,4-triazine on silica gel.

1. Eluent Selection:

• Using TLC, identify a solvent system that provides good separation and an Rf value of ~0.25-0.35 for the product. A common starting point is a mixture of hexanes and ethyl acetate.

Solvent System (v/v)	Polarity	Typical Application
Hexanes / Ethyl Acetate	Low to Medium	Good for separating compounds of moderate polarity. Start with 9:1 and increase ethyl acetate content.
Dichloromethane / Methanol	Medium to High	Useful if the product is more polar and does not move in Hex/EtOAc. Start with 99:1.

2. Column Packing:

• Prepare a slurry of silica gel in the initial, least polar solvent mixture.

• Pour the slurry into the column and use gentle air pressure or gravity to pack it into a uniform, firm bed. Ensure the top of the silica bed is level.[1]

3. Sample Loading (Dry Loading Recommended):

• Dissolve the crude product in a minimal amount of a low-boiling solvent (e.g., dichloromethane or acetone).

• Add a small amount of silica gel (approx. 1-2 times the weight of the crude product) to this solution.

• Evaporate the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder.

• Carefully add this powder to the top of the packed column, creating a thin, even layer.

4. Elution and Fraction Collection:

• Begin eluting with the starting solvent system.

• Collect fractions and monitor their composition by TLC.

• If necessary, gradually increase the polarity of the eluent (gradient elution) to elute the product.

• Combine the fractions containing the pure product.

5. Solvent Evaporation:

• Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator. Use a moderate water bath temperature (e.g., 30-40°C) to prevent potential degradation.

Protocol 2: High-Purity Recrystallization

This protocol is for achieving high purity from a solid that is already >85% pure.

1. Solvent System Selection:

• Place a small amount of the compound (10-20 mg) in a test tube.

• Add a potential solvent (e.g., isopropanol, ethyl acetate, acetone) dropwise at room temperature. If it dissolves easily, the solvent is too good.

• If it is poorly soluble, heat the test tube. If it dissolves completely when hot but precipitates upon cooling, you have found a good single solvent.[2]

• If no single solvent works, find a "good" solvent (dissolves the compound) and a miscible "poor" solvent (does not dissolve the compound). Common pairs include Ethanol/Water, Acetone/Hexanes, and Ethyl Acetate/Heptane.[3][4]

2. Dissolution:

• Place the crude solid in an Erlenmeyer flask.

• Add the minimum amount of the hot "good" solvent required to completely dissolve the solid at its boiling point.[1][2]

3. Crystallization:

• If using a single solvent, remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature.

• If using a solvent pair, add the "poor" solvent dropwise to the hot solution until a persistent cloudiness appears. Add a few drops of the "good" solvent to make it clear again, then remove from heat and cool slowly.

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize precipitation.[1]

4. Crystal Collection and Washing:

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold solvent (the same solvent system used for crystallization) to remove any adhering mother liquor containing impurities.[1]

5. Drying:

• Dry the purified crystals under vacuum to remove all residual solvent.

References

• Nale, D. B., & Jones, A. R. (2016). Practical Organic Synthesis: A Student's Guide. Wiley. [Link]

• Abdel-Rahman, R., & Bawazir, W. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200. [Link]

• Reddit r/Chempros. (2023). Go-to recrystallization solvent mixtures. [Link]

• Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals. Butterworth-Heinemann. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

• University of Rochester. (n.d.). Recrystallization. Department of Chemistry. [Link]

• Mohammad, R. A., & Ali, A. M. (2015). Synthesis and Characterization of New 1, 2, 4- (Triazine) Thio Benzoxazole Derivatives. American Journal of Organic Chemistry, 5(3), 95-104. [Link]

• Ahmed, S. T., & Rasool, S. R. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 6(7), 1537-1547. [Link]

• Restek. (n.d.). Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns. [Link]

• ACS Publications. (2021). Qualitative and Quantitative Evaluation of Sulfur-Containing Compound Types in Heavy Crude Oil and Its Fractions. Energy & Fuels. [Link]

• U.S. Patent No. 3,110,712. (1963). Method for removing thiol-contaminants from thioether solutions.

• Journal of Scientific and Practical Research. (2021). Methodical letter: Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Troubleshooting 3-Isopropylthio-1,2,4-triazine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of 3-alkylthio-1,2,4-triazines, specifically the isopropyl derivative. The introduction of the bulky isopropyl group introduces unique steric and regioselective challenges that are not present when synthesizing the methyl or ethyl analogs.

This guide deconstructs the mechanistic bottlenecks of this synthesis and provides field-proven, self-validating protocols to rescue your yields and ensure high-purity product isolation.

Synthetic Workflow & Pathway Analysis

The synthesis of 3-isopropylthio-1,2,4-triazine typically follows one of two routes. Route A (S-alkylation followed by cyclocondensation) is the industry standard for bulky alkyl groups, while Route B (cyclocondensation followed by alkylation) is an alternative that often suffers from regioselectivity issues.

Figure 1: Primary and alternative synthetic workflows for 3-isopropylthio-1,2,4-triazine.

Troubleshooting FAQs

Q1: Why is my yield of the S-alkylation intermediate so low (<30%) when using isopropyl bromide? Mechanistic Causality: The S-alkylation of thiosemicarbazide proceeds via an SN2 mechanism. While the sulfur atom is a highly polarizable, "soft" nucleophile, the secondary carbon of isopropyl bromide presents significant steric hindrance, raising the activation energy of the transition state. Consequently, the reaction is sluggish, allowing thermal degradation to outcompete product formation. Field-Proven Solution: Switch to isopropyl iodide, or utilize an in situ Finkelstein reaction by adding a stoichiometric amount of Sodium Iodide (NaI) to the isopropyl bromide. Iodine is a superior leaving group, drastically accelerating the SN2 displacement .

Q2: During the cyclocondensation step with glyoxal, I isolate a complex mixture of oligomers instead of the target triazine. How can I control this? Mechanistic Causality: Aqueous glyoxal exists as a complex equilibrium of hydrates and oligomers. Under unbuffered or highly acidic/basic conditions, it can rapidly polymerize or undergo double condensation with the hydrazine moiety to form bis-hydrazones. Furthermore, the S-isopropyl isothiosemicarbazide intermediate is sensitive to hydrolysis. Field-Proven Solution: Temperature and pH control are paramount. The reaction must be buffered with aqueous sodium bicarbonate (NaHCO3) to maintain a mildly basic pH, which facilitates the initial nucleophilic attack while preventing thioether hydrolysis. The glyoxal must be added dropwise at strictly 0 °C to suppress the formation of bis-hydrazones, before allowing the system to warm to room temperature for the final dehydration and aromatization .

Q3: Can I synthesize 3-mercapto-1,2,4-triazine first and then alkylate it with isopropyl bromide? Mechanistic Causality: Yes, but this "Alternative Route" introduces severe regioselectivity challenges. 3-Mercapto-1,2,4-triazine exists in a tautomeric equilibrium with its thione form. Alkylation can occur at the sulfur atom (kinetic product) or the N2/N4 nitrogen atoms (thermodynamic products). Because the isopropyl group is sterically demanding, the slower S-alkylation allows N-alkylation to competitively drain your yield. Field-Proven Solution: If you must use this route, apply Hard-Soft Acid-Base (HSAB) principles. Use a mild, "soft" base like Potassium Carbonate (K2CO3) in a polar aprotic solvent (e.g., Acetone or DMF). This enhances the nucleophilicity of the soft sulfur atom over the harder nitrogen atoms, steering the regioselectivity toward the desired S-isopropyl thioether .

Quantitative Data: Yield Optimization

The following table summarizes the quantitative impact of adjusting reaction parameters based on the mechanistic principles discussed above.

Step	Reagents / Conditions	Dominant Byproduct	Expected Yield
1. S-Alkylation	iPr-Br, EtOH, Reflux, 12h	Unreacted starting material	25 - 35%
1. S-Alkylation	iPr-Br, NaI (1.1 eq) , EtOH, Reflux, 8h	None (Clean conversion)	85 - 90%
1. S-Alkylation	iPr-I, EtOH, Reflux, 6h	None (Clean conversion)	88 - 95%
2. Cyclocondensation	40% Glyoxal, No Buffer, RT	Bis-hydrazones, Polymers	< 20%
2. Cyclocondensation	40% Glyoxal, NaHCO3 , 0 °C to RT	Trace uncyclized intermediate	75 - 82%

Experimental Protocol: Optimized Synthesis (Route A)

This protocol utilizes a self-validating methodology. Do not proceed to the next step unless the physical observations match the validation checkpoints.

Step 1: Synthesis of S-Isopropyl isothiosemicarbazide hydroiodide

• Suspend thiosemicarbazide (1.0 eq) in anhydrous ethanol to create a 0.5 M concentration.

• Add isopropyl bromide (1.2 eq) and sodium iodide (1.1 eq) to the suspension.

  • Self-Validation Checkpoint: Within 30 minutes of heating, the solution will gradually turn pale yellow as insoluble NaBr precipitates, confirming the Finkelstein halogen exchange is successfully occurring.

• Reflux the mixture at 81 °C for 8 hours under a nitrogen atmosphere.

• Cool the reaction to room temperature and filter the precipitated NaBr salts through a Celite pad.

• Concentrate the filtrate under reduced pressure to yield the crude S-isopropyl isothiosemicarbazide hydroiodide as a solid. This intermediate is stable and should be used directly in the next step without further purification.

Step 2: Cyclocondensation to 3-Isopropylthio-1,2,4-triazine

• Dissolve the crude intermediate from Step 1 in a minimal amount of distilled water and cool the flask to 0 °C using an ice-water bath.

• Add solid NaHCO3 (1.5 eq) slowly in portions.

  • Self-Validation Checkpoint: Mild effervescence (CO2 evolution) will occur. This indicates the neutralization of the hydroiodide salt, which frees the hydrazine nucleophile for the upcoming condensation.

• Prepare a solution of 40% aqueous glyoxal (1.1 eq) diluted 1:1 with water. Add this dropwise to the reaction mixture over 30 minutes, strictly maintaining the internal temperature at 0 °C.

• Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature (20-25 °C) for an additional 4 hours.

  • Self-Validation Checkpoint: The reaction mixture will transition from a clear solution to a cloudy, biphasic suspension as the hydrophobic, aromatized triazine product forms and separates from the aqueous layer.

• Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to afford the pure 3-isopropylthio-1,2,4-triazine.

References

• Title: 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity Source: Journal of Medicinal Chemistry (2019) URL: [Link]

• Title: Discovery of Potent and Fast-Acting Antimalarial Bis-1,2,4-triazines Source: ACS Infectious Diseases (2021) URL: [Link]

• Title: 3-Alkylthio-1,2,4-triazine dimers with potent antimalarial activity Source: Bioorganic & Medicinal Chemistry Letters (2010) URL: [Link]

Technical Support Center: Solubility Optimization for 3-Isopropylthio-1,2,4-triazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the formulation bottlenecks associated with complex heterocyclic compounds.

3-Isopropylthio-1,2,4-triazine presents a unique dual-challenge in drug development. The highly planar 1,2,4-triazine core drives strong intermolecular crystal lattice energies (leading to high melting points and poor aqueous solvation), while the isopropylthio substituent significantly increases the molecule's lipophilicity (LogP). This combination typically places the compound in Biopharmaceutics Classification System (BCS) Class II or IV, which are characterized by severe dissolution-rate limited absorption ()[1].

This guide provides field-proven, mechanistically grounded strategies to overcome these solubility hurdles without compromising the chemical stability of your API.

Quantitative Physicochemical Profiling

Before troubleshooting, it is critical to understand the baseline parameters governing the behavior of this molecule.

Table 1: Physicochemical Profile & Formulation Implications

Property	Value / Characteristic	Formulation Implication
Core Structure	1,2,4-triazine ring	Rigid and planar; high crystal lattice energy resists aqueous solvation.
Substituent	Isopropylthio ether (-S-CH(CH₃)₂)	High lipophilicity; highly susceptible to oxidative degradation.
BCS Classification	Class II / IV	Poor oral bioavailability; requires aggressive solubilization for in vivo dosing.
Aqueous Solubility	< 10 µg/mL (Estimated)	Spontaneous precipitation (crash-out) in standard biochemical buffers.

Troubleshooting Guide & FAQs

Q1: Why does my 3-Isopropylthio-1,2,4-triazine crash out of the biochemical assay buffer even when using 1% DMSO? Causality & Solution: The "crash out" (precipitation) occurs because the compound's solvation energy in water is vastly overpowered by its crystal lattice energy. When the DMSO stock is diluted into an aqueous buffer, the local supersaturation collapses, leading to rapid nucleation. Actionable Fix: Instead of relying solely on DMSO, utilize inclusion complexation. 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is highly effective here. The hydrophobic internal cavity of HP-β-CD encapsulates the lipophilic isopropylthio moiety, shielding it from the aqueous environment, while the hydrophilic exterior maintains bulk solubility ()[2].

Q2: We are moving to in vivo PK studies, but the compound shows poor oral bioavailability in standard CMC/Tween suspensions. How can we improve this? Causality & Solution: Standard aqueous suspensions rely on the intrinsic dissolution rate of the crystalline API in the gastrointestinal (GI) tract. For highly crystalline triazines, this rate is too slow to achieve therapeutic plasma concentrations before GI transit is complete ()[3]. Actionable Fix: Transition to an Amorphous Solid Dispersion (ASD). By dispersing the drug within a hydrophilic polymer matrix (like PVP/VA), you disrupt the crystal lattice entirely. The compound is trapped in a high-energy amorphous state, which significantly lowers the thermodynamic barrier to dissolution, generating a supersaturated state in the GI tract ()[4].

Q3: Is chemical degradation a concern when solubilizing this specific compound? Causality & Solution: Yes. The thioether (-S-) linkage is highly susceptible to oxidative degradation, forming sulfoxides and sulfones. This is a critical failure point when using excipients like Polyethylene Glycol (PEG) or Polysorbates (Tween), which naturally accumulate reactive peroxides over time. Actionable Fix: Always use high-purity, peroxide-free grades of PEGs/Polysorbates. Additionally, incorporate a lipophilic antioxidant such as Butylated Hydroxytoluene (BHT) at 0.01–0.1% w/w into your formulation to scavenge peroxides before they attack the thioether bond.

Formulation Workflows & Logical Relationships

Figure 1. Decision matrix for selecting the optimal solubility enhancement strategy.

Figure 2. Oxidative degradation pathway of the thioether group and antioxidant mitigation.

Comparative Solubility Enhancement Metrics

Table 2: Expected Performance of Solubilization Strategies

Strategy	Primary Excipients	Expected Solubility Gain	Optimal Application Phase
Co-solvency	DMSO, PEG400	10x - 50x	Early in vitro biochemical screening.
Inclusion Complexation	HP-β-CD	50x - 100x	Parenteral (IV/IP) dosing and cell culture.
Amorphous Solid Dispersion	PVP/VA, HPMCAS	100x - 500x	Oral (PO) in vivo PK/PD and efficacy studies.
Nanosuspension	Poloxamer 188	50x - 200x	High-dose toxicology studies.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, every protocol executed in the lab must act as a self-validating system. Do not assume theoretical yields; always verify the physical state and concentration of your formulation.

Protocol A: Preparation of HP-β-CD Inclusion Complex (For In Vitro / Parenteral Use)

Causality: HP-β-CD relies on a thermodynamic equilibrium to encapsulate the lipophilic isopropylthio group. This circumvents the need for organic solvents that can disrupt cell-based assays or cause injection-site toxicity.

• Solvent Preparation: Prepare a 20% (w/v) solution of HP-β-CD in 50 mM phosphate buffer (pH 7.4).

• API Addition: Add 3-Isopropylthio-1,2,4-triazine in excess (e.g., 5 mg/mL) to the cyclodextrin solution to ensure saturation.

• Equilibration: Agitate the suspension on an orbital shaker at 300 rpm for 48 hours at 25°C. (Note: Complexation is a slow thermodynamic process; insufficient equilibration time leads to incomplete encapsulation).

• Separation: Filter the suspension through a 0.22 µm PVDF syringe filter to remove uncomplexed, crystalline API.

• Self-Validation (QC): Perform HPLC-UV analysis on the filtrate to quantify the exact dissolved concentration against a known standard curve. A successful complexation will yield a linear phase-solubility diagram.

Protocol B: Amorphous Solid Dispersion (ASD) via Solvent Evaporation (For Oral In Vivo Dosing)

Causality: Converting the crystalline triazine into an amorphous state removes the crystal lattice energy barrier, driving rapid dissolution and generating a supersaturated state in the GI tract for enhanced oral absorption ()[5].

• Co-Dissolution: Dissolve 3-Isopropylthio-1,2,4-triazine and a hydrophilic polymer (e.g., PVP/VA 64) at a 1:3 ratio in a volatile organic solvent mixture (e.g., Dichloromethane/Methanol 1:1 v/v). (Note: A common solvent ensures mixing at the molecular level).

• Evaporation: Remove the solvent rapidly using a rotary evaporator set to 40°C under reduced pressure until a solid film forms.

• Secondary Drying: Place the solid film in a vacuum oven at 40°C for 24 hours to remove residual solvent traces.

• Milling: Gently mill the dried film into a fine powder using a mortar and pestle.

• Self-Validation (QC): Perform Differential Scanning Calorimetry (DSC) on the final powder. A successful ASD must exhibit a single glass transition temperature (Tg) and the complete absence of the API's crystalline melting endotherm (Tm). If a Tm peak is present, phase separation has occurred, and the formulation must be discarded.

References

• A Review on Solubility Enhancement Techniques International Journal of Pharmacy & Pharmaceutical Research URL:[Link]

• Advances in Solubility Enhancement of Poorly Soluble Drugs in Pharmaceutical Development: A Review of Current Techniques and Strategies International Journal of Pharmaceutical Sciences URL:[Link]

• Selection of Solubility Enhancement Technologies Depending on Developmental Stage: A Case Study of S-892216 ChemRxiv URL:[Link]

• Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs International Journal of Scientific Research and Technology URL:[Link]

• Solubility Enhancement Strategies for Poorly Soluble Drugs: Recent Trends Journal of Reports in Pharmaceutical Sciences URL:[Link]

Sources

• 1. ijsrtjournal.com [ijsrtjournal.com]
• 2. jddtonline.info [jddtonline.info]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: 3-Isopropylthio-1,2,4-Triazine Stability &amp; Assay Optimization

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers in troubleshooting the metabolic and chemical stability of 1,2,4-triazine scaffolds. The 3-isopropylthio-1,2,4-triazine motif is a highly privileged structure, particularly in the development of potent antimalarial bis-triazines and kinase inhibitors[1]. However, the C3-thioether linkage introduces inherent liabilities during biological assays, as it is highly susceptible to cytochrome P450 (CYP450)-mediated oxidation and aqueous hydrolysis[2].

This guide provides a mechanistic framework, validated protocols, and data-driven troubleshooting steps to ensure the structural integrity of your compounds during in vitro and in vivo biological evaluations.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my 3-isopropylthio-1,2,4-triazine compound exhibit rapid clearance in human liver microsome (HLM) assays despite its high target potency? Causality & Expert Insight: The rapid clearance is primarily driven by CYP450-mediated S-oxidation. The electron-rich sulfur atom of the thioether linkage is highly susceptible to enzymatic oxidation, rapidly converting the sulfide to a sulfoxide, and subsequently to a sulfone[3]. While branching the alkyl chain (e.g., using an isopropylthio or isobutylthio group instead of a linear methylthio group) introduces steric hindrance that partially shields the sulfur atom and improves the half-life, it does not completely abrogate CYP binding[2]. Solution: To validate if S-oxidation is the sole clearance pathway, run the microsomal assay with and without the pan-CYP inhibitor 1-aminobenzotriazole (ABT). If stability is rescued in the presence of ABT, consider structural optimization: replacing the thioether with an ether linkage (-O-iPr) or a direct alkyl group (-Et, -Bu) has been shown to significantly enhance metabolic stability in HLM/MLM, albeit sometimes at a minor cost to target potency[1].

Q2: I am observing compound degradation in prolonged cell-based assays (e.g., 72-hour incubation), even in the absence of metabolic enzymes. What is causing this? Causality & Expert Insight: In the absence of metabolic enzymes, degradation is driven by aqueous hydrolysis. The 1,2,4-triazine ring is highly electron-deficient. The C3 position, flanked by two electronegative nitrogen atoms, is highly electrophilic. In aqueous assay buffers (especially at pH > 7.4), hydroxide ions or other nucleophiles in the media can attack the C3 carbon, displacing the isopropylthiolate leaving group and resulting in the formation of the inactive 1,2,4-triazin-3-one derivative. Solution:

• Buffer Optimization: Ensure your assay buffer is strictly maintained at pH 7.0–7.4. Avoid primary amine-containing buffers (like Tris) which can act as nucleophiles; use HEPES or phosphate buffers instead.

• Co-solvents: Maintain a final DMSO concentration of 0.5% - 1.0% to ensure complete solubilization, preventing localized precipitation that can skew degradation kinetics.

Q3: Is the compound sensitive to photolytic degradation during assay preparation? Causality & Expert Insight: Yes. Heterocyclic thioethers can undergo UV-induced homolytic cleavage of the C-S bond. Ambient laboratory lighting over several hours can initiate radical formation, leading to dimerization or degradation products. Solution: Perform all serial dilutions in amber microcentrifuge tubes and incubate assay plates in the dark.

Section 2: Quantitative Data Summary

The table below summarizes the structure-activity relationship (SAR) regarding the metabolic stability of various C3-substituents on the 1,2,4-triazine core, demonstrating why the isopropylthio group is often utilized as a middle-ground between potency and stability[1][2].

C3-Substituent	HLM Half-life ( T1/2​ , min)	HLM Intrinsic Clearance ( CLint​ , µL/min/mg)	Mechanistic Rationale
Methylthio (-SMe)	< 5.0	> 150	Minimal steric shielding; highly vulnerable to rapid S-oxidation.
Isopropylthio (-S-iPr)	12.5	85	Moderate steric hindrance; improved stability while maintaining target affinity.
Isobutylthio (-S-iBu)	19.0	60	Increased branching further shields the sulfur atom from CYP450 active sites.
Ether (-O-Bu)	> 40.0	< 20	Removal of oxidizable sulfur; highly stable but may alter hydrogen bonding profiles.

Section 3: Pathway & Workflow Visualizations

Caption: Degradation pathways of 3-Isopropylthio-1,2,4-triazine via S-oxidation and aqueous hydrolysis.

Caption: Step-by-step experimental workflow for the optimized microsomal stability assay.

Section 4: Experimental Protocols

Protocol: Optimized Microsomal Stability Assay for Thioether Triazines

Self-Validating Principle: This protocol incorporates a parallel control arm using 1-aminobenzotriazole (ABT), a pan-CYP inhibitor. If compound depletion still occurs in the +ABT arm, you can definitively conclude that non-CYP mediated degradation (e.g., chemical hydrolysis or FMO-mediated oxidation) is occurring, ensuring the assay validates its own findings.

Step 1: Reagent Preparation

• Prepare a 10 mM stock of the 3-isopropylthio-1,2,4-triazine compound in 100% anhydrous DMSO (store in amber tubes).

• Dilute the stock to 100 µM in 50% acetonitrile/water to create the working solution.

Step 2: Incubation Mixture Setup

• In a 96-well plate, combine human liver microsomes (HLM, final concentration 0.5 mg/mL) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Validation Control Arm: To half of the wells, add 1 mM ABT to validate CYP-dependence.

• Pre-incubate the plate at 37°C for 5 minutes.

Step 3: Reaction Initiation & Sampling

• Initiate the reaction by adding NADPH (final concentration 1 mM) and the compound working solution (final concentration 1 µM; ensuring final DMSO is < 0.1%).

• At specific time points (0, 5, 15, 30, and 60 minutes), remove 50 µL aliquots from the reaction mixture.

Step 4: Quenching & Extraction

• Immediately quench the 50 µL aliquot by pipetting it into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., 100 ng/mL tolbutamide).

• Centrifuge the plate at 4,000 x g for 15 minutes at 4°C to precipitate microsomal proteins.

Step 5: LC-MS/MS Analysis

• Transfer the supernatant to a clean plate for LC-MS/MS analysis using Multiple Reaction Monitoring (MRM).

• Crucial Step: Monitor both the parent mass and the +16 Da (sulfoxide) / +32 Da (sulfone) mass transitions to definitively confirm S-oxidation as the mechanism of clearance.

References

• Title: Discovery of Potent and Fast-Acting Antimalarial Bis-1,2,4-triazines Source: Journal of Medicinal Chemistry (2021) URL: [Link]

• Title: 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity Source: Journal of Medicinal Chemistry (2019) URL: [Link]

• Title: 3-Alkylthio-1,2,4-triazine dimers with potent antimalarial activity Source: Bioorganic & Medicinal Chemistry Letters (2010) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: SAR Studies of 3-Isopropylthio-1,2,4-Triazine Analogs in Antimalarial Drug Discovery

As the global burden of malaria persists and Plasmodium falciparum (Pf) continues to develop resistance to frontline artemisinin-based combination therapies (ACTs), the demand for novel, fast-acting antimalarial chemotypes is critical. The discovery of bis-1,2,4-triazine dimers introduced a highly potent class of compounds exhibiting single-digit nanomolar toxicity against resistant parasitic strains [1].

As a Senior Application Scientist, I have structured this guide to objectively evaluate the Structure-Activity Relationship (SAR) of 3-isopropylthio-1,2,4-triazine analogs . By comparing these specific derivatives against alternative alkylthio and alkoxy substitutions, this guide provides actionable insights into balancing target potency with pharmacokinetic (PK) stability, supported by rigorous experimental methodologies.

Mechanistic Rationale & Target Profile

The 1,2,4-triazine core acts as a rigid, electron-deficient scaffold that facilitates critical hydrogen bonding and π-stacking interactions within the parasite. However, the substitution at the 3-position dictates both the binding affinity and the metabolic fate of the molecule.

• The Thioether Liability: Initial lead compounds (e.g., MIPS-0004373) utilized a 3-alkylthio motif (such as methylthio or ethylthio). While this sulfur linkage drives exceptional potency, the sulfur atom is highly polarizable and serves as a primary site for rapid metabolic oxidation (sulfoxidation) by hepatic cytochrome P450 (CYP450) enzymes, leading to rapid in vivo clearance.

• Steric Shielding via Isopropylthio: Transitioning from a methylthio to a 3-isopropylthio group was hypothesized to introduce steric bulk around the sulfur atom. This modification alters the lipophilicity (LogP) and partially shields the thioether from rapid microsomal oxidation, though researchers must carefully monitor if the increased bulk disrupts the binding pocket geometry.

• Ether (Alkoxy) Replacements: Replacing the thioether with an ether linkage (-O-R) completely eliminates the sulfoxidation liability. However, this substitution typically results in a significant drop in potency, proving that the specific stereoelectronic properties of the sulfur atom are essential for optimal target engagement.

Objective SAR Performance Comparison

To objectively evaluate the 3-isopropylthio analogs, we must benchmark them against their structural counterparts. The table below synthesizes quantitative data trends observed during the hit-to-lead optimization of bis-1,2,4-triazines [1, 2].

Table 1: Comparative In Vitro and In Vivo Profiling of 1,2,4-Triazine Analogs

Compound Class	R-Group Substitution	Pf 3D7 IC₅₀ (nM)	HLM Intrinsic Clearance (µL/min/mg)	Selectivity Index (SI)*	In Vivo ED₅₀ (mg/kg/day)
3-Methylthio	-S-CH₃	4.0 - 6.0	> 80 (Rapid Clearance)	> 1000	> 10.0
3-Ethylthio	-S-CH₂CH₃	2.0 - 5.0	> 60 (Rapid Clearance)	> 1000	~ 5.0
3-Isopropylthio	-S-CH(CH₃)₂	4.0 - 8.0	40 - 50 (Moderate Stability)	> 1500	~ 3.5
3-Alkoxy (Ether)	-O-CH(CH₃)₂	15.0 - 30.0	< 15 (Highly Stable)	> 500	N/A (Low Potency)
Optimized 2nd Gen	Modified Tether	< 5.0	8.0 (Highly Stable)	> 2000	1.85

*Selectivity Index (SI) = Mammalian Cytotoxicity IC₅₀ / Pf IC₅₀.

Analytical Takeaway: The 3-isopropylthio substitution successfully maintains the single-digit nanomolar potency of the methyl/ethyl analogs while offering a measurable improvement in Human Liver Microsome (HLM) stability. However, to achieve the sub-10 µL/min/mg clearance seen in the Optimized 2nd Generation compounds, the 3-isopropylthio core must be paired with further modifications to the tethered amine groups [2].

Visualizing the SAR Workflow

Figure 1: SAR optimization workflow addressing the metabolic liabilities of 3-alkylthio-1,2,4-triazines.

Experimental Protocols & Methodologies

To ensure reproducibility and scientific integrity, the following self-validating protocols detail the synthesis and biological evaluation of these analogs.

Protocol A: Synthesis of the 3-Isopropylthio-1,2,4-triazine Core

• Preparation of S-Isopropyl Thiosemicarbazide: React thiosemicarbazide (1.0 eq) with isopropyl iodide (1.1 eq) in anhydrous ethanol under reflux for 4 hours.

  • Causality: Alkylation occurs preferentially at the sulfur atom due to its higher nucleophilicity and polarizability compared to the adjacent nitrogen atoms, yielding the S-alkylated hydroiodide intermediate.

• Regioselective Condensation: Cool the mixture and add aqueous glyoxal (40% w/w, 1.0 eq) dropwise in the presence of sodium bicarbonate (1.2 eq). Stir at room temperature for 12 hours.

  • Causality: The mild base neutralizes the hydroiodide salt, freeing the hydrazine nitrogens. These nitrogens undergo sequential nucleophilic attack on the dicarbonyls of glyoxal, driving the thermodynamic closure of the 1,2,4-triazine ring.

• Isolation: Extract the aqueous layer with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (silica gel, Hexanes/EtOAc).

Protocol B: In Vitro Antimalarial Efficacy Assay

Figure 2: Phenotypic screening pathway for evaluating antimalarial activity and selectivity index.

• Parasite Culturing: Maintain P. falciparum (3D7 strain) in human erythrocytes suspended in RPMI 1640 medium supplemented with 0.5% AlbuMAX II.

  • Causality: AlbuMAX II provides essential lipid requirements for the parasite while eliminating the batch-to-batch variability inherent to human serum.

• Compound Incubation: Dispense the 3-isopropylthio analogs in a 3-fold serial dilution across a 96-well plate. Add asynchronous parasite cultures (1% parasitemia, 2% hematocrit) and incubate at 37°C for 48 hours in a controlled microaerophilic environment (5% O₂, 5% CO₂, 90% N₂).

• Radiolabeling & Viability Readout: Add 0.5 µCi of [³H]-hypoxanthine per well and incubate for an additional 24 hours.

  • Causality:Plasmodium parasites lack the de novo purine synthesis pathway. Therefore, the rate at which they salvage radioactive hypoxanthine from the media is a direct, highly sensitive proxy for parasite viability and proliferation.

• Harvesting: Lyse the erythrocytes, harvest the parasitic nucleic acids onto glass fiber filters, and quantify radioactivity using a liquid scintillation counter to calculate the IC₅₀.

Protocol C: Microsomal Stability Assessment (Intrinsic Clearance)

• Incubation Setup: Combine the triazine analog (1 µM) with Human Liver Microsomes (HLM) (0.5 mg/mL protein) in a 100 mM phosphate buffer (pH 7.4) containing 3 mM MgCl₂. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Add NADPH (1 mM final concentration) to initiate the reaction.

  • Causality: NADPH acts as the obligate electron donor for CYP450 enzymes. Withholding it until this step ensures the metabolic reaction starts precisely at T=0.

• Quenching & LC-MS/MS: At intervals of 0, 5, 15, 30, and 60 minutes, remove 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard. Centrifuge to precipitate proteins, and analyze the supernatant via LC-MS/MS to calculate intrinsic clearance (CL_int).

References

• Title: 3-Alkylthio-1,2,4-triazine dimers with potent antimalarial activity Source: Bioorganic & Medicinal Chemistry Letters, 20(20), 6024-6029. (2010) URL: [Link]

• Title: Discovery of Potent and Fast-Acting Antimalarial Bis-1,2,4-triazines Source: ACS Infectious Diseases / Monash University Research Repository. (2021) URL: [Link]

Head-to-Head Comparison: 3-Isopropylthio-1,2,4-triazine Derivatives vs. Standard-of-Care Antimalarials

As drug resistance increasingly compromises the efficacy of frontline antimalarial therapies, the discovery of novel chemotypes with distinct mechanisms of action is critical. Recently, 3,3′-disubstituted 5,5′-bi(1,2,4-triazine) derivatives—specifically those featuring a 3-isopropylthio-1,2,4-triazine core—have emerged as a highly potent class of fast-acting antimalarials[1][2].

This technical guide provides an objective, data-driven comparison between these novel bis-1,2,4-triazines (exemplified by the lead dimer, Compound 6k) and the current standard-of-care (SoC) drugs, Chloroquine (CQ) and Artemisinin (ART). Designed for drug development professionals, this guide synthesizes in vitro and in vivo efficacy profiles, resistance-breaking capabilities, and the self-validating experimental protocols required to benchmark these compounds.

Mechanistic Profiling and Resistance Breaking

The clinical utility of Chloroquine and Artemisinin is severely limited by target-site mutations. Chloroquine resistance (e.g., in the P. falciparum W2 strain) is driven by mutations in the pfcrt efflux pump, while Artemisinin resistance (e.g., in the MRA1240 strain) is mediated by Kelch13 propeller domain mutations that delay parasite clearance[3][4].

Conversely, 3-isopropylthio-1,2,4-triazine dimers operate via a novel, fast-acting mechanism against the erythrocytic blood stage of the parasite[2][5]. Because their mechanism of action is completely distinct from hemozoin biocrystallization inhibition (CQ) or reactive oxygen species generation (ART), they exhibit no cross-resistance with SoC drugs[1][6].

Logical relationship of 3-Isopropylthio-1,2,4-triazine overcoming standard drug resistance.

Comparative Efficacy Profiling

To objectively evaluate the performance of the 3-isopropylthio-1,2,4-triazine derivative against SoC alternatives, we must look at its IC₅₀ values across both drug-sensitive and multi-drug-resistant Plasmodium lines. The data below highlights the exceptional sub-10 nanomolar potency of the lead triazine dimer (Compound 6k)[1][3].

Table 1: In Vitro and Ex Vivo Efficacy Profile Against Plasmodium Strains

Compound / Drug	P. falciparum 3D7 (CQ-Sensitive)	P. falciparum W2 (CQ-Resistant)	P. falciparum MRA1240 (ART-Resistant)	Ex vivo P. vivax (Clinical Isolates)
3-Isopropylthio-1,2,4-triazine dimer	0.008 µM	0.0047 µM	0.0086 µM	0.0093–0.031 µM
Chloroquine (CQ)	~0.012 µM	>0.150 µM (Loss of efficacy)	~0.015 µM	Variable
Artemisinin (ART)	~0.003 µM	~0.003 µM	>0.020 µM (Delayed clearance)	~0.005 µM

Data synthesis indicates that while CQ loses efficacy against W2, and ART shows delayed clearance against MRA1240, the triazine derivative maintains single-digit nanomolar potency across all tested phenotypes[3][5].

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that robust drug discovery relies on assays that inherently validate their own data. The following protocols detail the exact methodologies used to generate the comparative data above, explaining the causality behind each experimental choice.

Protocol 1: In Vitro Erythrocytic Stage Growth Inhibition (SYBR Green I Assay)

To evaluate the IC₅₀ of the triazine derivatives against P. falciparum strains, a fluorescence-based cell proliferation assay is utilized.

• Causality of Assay Choice: We utilize the SYBR Green I assay over traditional[³H]-hypoxanthine incorporation. SYBR Green I selectively intercalates into double-stranded DNA. Because mature human erythrocytes lack a nucleus, any DNA detected in the culture is exclusively parasitic. This provides an exceptionally high signal-to-noise ratio without the logistical and safety burdens of radioactive waste.

• Step-by-Step Workflow:

  • Preparation: Cultivate P. falciparum (3D7, W2, or MRA1240) in human O+ erythrocytes at 2% hematocrit and 0.3% parasitemia in RPMI-1640 medium supplemented with 0.5% Albumax II.

  • Compound Plating: Dispense 3-isopropylthio-1,2,4-triazine, CQ, and ART into 384-well plates using a 10-point, 3-fold serial dilution (starting concentration: 1 µM).

  • Incubation: Add 40 µL of the parasite culture to the assay plates. Incubate for 72 hours at 37°C in a specialized gas mixture (5% CO₂, 5% O₂, 90% N₂) to mimic venous blood conditions.

  • Lysis & Staining: Freeze plates at -80°C to lyse RBCs, thaw, and add 40 µL of SYBR Green I lysis buffer (containing Triton X-100 and saponin).

  • Readout: Measure fluorescence (Excitation: 485 nm, Emission: 530 nm).

• Self-Validating System: Every plate must include uninfected RBCs (0% growth control) and infected RBCs treated with 0.1% DMSO (100% growth control). The assay is only deemed valid if the Z'-factor is ≥ 0.5, confirming the dynamic range and statistical reliability of the plate before any IC₅₀ curve is fitted.

Protocol 2: In Vivo Efficacy via the Peters' 4-Day Suppressive Test

To translate in vitro potency into in vivo efficacy, the Peters' 4-day suppressive test is the gold standard[3][6].

• Causality of Assay Choice: This model evaluates the compound's ability to reduce parasitemia during the exponential growth phase of the parasite. We administer the triazine derivatives orally (PO) rather than intravenously. Assessing oral bioavailability at this stage is critical, as a field-deployable antimalarial must be effective via oral administration to ensure patient compliance in resource-limited settings.

Workflow for the in vivo Peters' 4-Day Suppressive Test evaluating antimalarial efficacy.

• Step-by-Step Workflow:

  • Infection: On Day 0, intravenously infect Swiss mice with 1 × 10⁷ Plasmodium berghei ANKA-infected erythrocytes.

  • Dosing: Two hours post-infection, administer the first oral dose of the 3-isopropylthio-1,2,4-triazine dimer (e.g., 1, 3, 10, and 30 mg/kg). Repeat dosing once daily on Days 1, 2, and 3.

  • Sampling: On Day 4, collect tail vein blood and prepare Giemsa-stained thin blood smears.

  • Analysis: Determine parasitemia via light microscopy (counting at least 2,000 erythrocytes per slide) or flow cytometry. Calculate the ED₅₀ (Effective Dose reducing parasitemia by 50%).

• Self-Validating System: The vehicle-treated control group must reach a parasitemia of 10–20% by Day 4 to validate the infection's viability. A reference group treated with Chloroquine (10 mg/kg) is included to confirm the expected pharmacological response of the P. berghei strain. Under these rigorous conditions, the lead triazine derivative yielded a highly competitive ED₅₀ of 1.47 mg/kg/day[3][4].

Pharmacokinetics and Future Directions

While the in vitro and in vivo efficacy of 3-isopropylthio-1,2,4-triazine derivatives far exceeds that of Chloroquine against resistant strains, early pharmacokinetic (PK) profiling indicated relatively rapid clearance in murine models[2][3]. Current structure-activity relationship (SAR) optimizations are focused on enhancing the metabolic stability of these bis-triazines in human and mouse liver microsomes without sacrificing their single-digit nanomolar potency[2][5].

Ultimately, the 3-isopropylthio-1,2,4-triazine scaffold represents a highly validated, orally available chemotype that successfully breaks the resistance mechanisms crippling current standard-of-care antimalarials.

References

• Title: 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity Source: Journal of Medicinal Chemistry (American Chemical Society) URL: [Link]

• Title: Discovery of Potent and Fast-Acting Antimalarial Bis-1,2,4-triazines Source: ACS Infectious Diseases (American Chemical Society) URL: [Link]

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A Researcher's Guide to Validating Cellular Target Engagement of 3-Isopropylthio-1,2,4-triazine

In the landscape of modern drug discovery, the unequivocal confirmation that a small molecule interacts with its intended molecular target within the complex milieu of a living cell is a cornerstone of preclinical development. This guide provides a comprehensive, in-depth comparison of methodologies to validate the cellular target engagement of 3-Isopropylthio-1,2,4-triazine, a novel compound with therapeutic potential. As senior application scientists, our goal is to equip you with the foundational knowledge and practical protocols to rigorously assess target engagement, thereby de-risking your drug development pipeline and accelerating the journey from bench to bedside.

For the purpose of this guide, we will consider a hypothetical scenario where 3-Isopropylthio-1,2,4-triazine has been identified as a potent inhibitor of a novel protein kinase, "Kinase X," which is implicated in a cancer signaling pathway.

The Criticality of Target Engagement Validation

Before delving into experimental specifics, it is paramount to understand why validating target engagement is non-negotiable. A lack of efficacy in later-stage clinical trials can often be traced back to a failure of the compound to engage its intended target in a physiological setting.[1] Conversely, off-target effects, where a compound interacts with unintended proteins, can lead to toxicity.[2] Therefore, robust target engagement studies provide critical insights into a compound's mechanism of action, inform on structure-activity relationships (SAR), and are ultimately predictive of its therapeutic window.

Comparative Analysis of Target Validation Methodologies

Several techniques exist to confirm target engagement in a cellular context.[3][4][5] Here, we will compare two powerful and widely adopted label-free approaches: the Cellular Thermal Shift Assay (CETSA) and a Kinobeads-based competitive binding assay.

Feature	Cellular Thermal Shift Assay (CETSA)	Kinobeads Competition Binding Assay
Principle	Ligand binding stabilizes the target protein against thermal denaturation.[4][6][7]	Competitive binding of the test compound against a broad-spectrum of immobilized kinase inhibitors for the native kinase pool in a cell lysate.[8][9][10]
Cellular Context	Can be performed in intact cells, cell lysates, and even tissue samples.[4][11][12]	Primarily performed in cell lysates.[8][13][14]
Target Scope	Applicable to a wide range of soluble and membrane proteins.[7]	Specific to kinases or other enzyme families for which broad-spectrum affinity reagents are available.[9]
Information Yield	Provides direct evidence of physical interaction in a cellular environment and can determine a cellular EC50 for target engagement.[2][15]	Offers a selectivity profile of the compound against a large panel of kinases simultaneously, identifying both on- and off-targets.[8][14]
Throughput	Can be adapted for higher throughput screening formats.[6][16]	Moderate throughput, often used for profiling a smaller number of compounds.[13]

Experimental Validation of Kinase X Engagement by 3-Isopropylthio-1,2,4-triazine

Method 1: Cellular Thermal Shift Assay (CETSA)

CETSA is predicated on the principle that the binding of a small molecule ligand increases the thermal stability of its target protein.[1][17] This increased stability results in less protein denaturation and aggregation upon heating.[6][11]

Caption: Hypothetical signaling pathway of Kinase X and the point of inhibition by 3-Isopropylthio-1,2,4-triazine.

Caption: Workflow for the kinobeads-based competitive binding assay.

• Cell Lysate Preparation:

  • Lyse cultured cells in a non-denaturing buffer to maintain the native conformation of kinases.

  • Determine the protein concentration of the lysate.

• Competitive Binding:

  • Incubate a fixed amount of cell lysate with increasing concentrations of 3-Isopropylthio-1,2,4-triazine for a defined period.

• Kinobeads Pulldown:

  • Add kinobeads to the lysate-compound mixture and incubate to allow for the capture of kinases not bound by the test compound.

• Washing and Elution:

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the captured kinases from the beads.

• Sample Preparation for Mass Spectrometry:

  • Perform in-solution or on-bead tryptic digestion of the eluted proteins.

  • Prepare the resulting peptides for LC-MS/MS analysis.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide samples by quantitative mass spectrometry.

  • Identify and quantify the captured kinases.

  • For each identified kinase, plot the relative abundance against the concentration of 3-Isopropylthio-1,2,4-triazine to generate a dose-response curve and calculate an IC50 value for binding.

Table 3: Hypothetical Kinobeads Competition Binding Data

Kinase	IC50 (µM)	Selectivity Notes
Kinase X	0.45	Primary Target
Kinase A	> 50	No significant binding
Kinase B	15.2	Moderate off-target binding
Kinase C	> 50	No significant binding
... (200+ other kinases)	> 50	High overall selectivity

Synthesizing the Evidence: A Self-Validating Approach

The true power of this comparative approach lies in the synergy of the data. A positive result in the CETSA experiment, demonstrating that 3-Isopropylthio-1,2,4-triazine physically engages Kinase X in intact cells, is strongly corroborated by a low IC50 value for Kinase X in the kinobeads assay. Furthermore, the kinobeads data provides a broad selectivity profile, which is invaluable for predicting potential off-target liabilities. [18]This dual-pronged strategy constitutes a self-validating system, providing a high degree of confidence in the target engagement of your compound.

Conclusion

Validating the cellular target engagement of a novel compound like 3-Isopropylthio-1,2,4-triazine is a critical and multifaceted process. By employing robust, orthogonal methods such as CETSA and kinobeads-based profiling, researchers can build a compelling, data-driven case for the mechanism of action of their molecule. This guide provides the strategic framework and detailed protocols to empower you to generate high-quality, reproducible data, thereby fostering confidence in your drug discovery program and paving the way for successful clinical translation.

References

• BenchChem. (2025). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.

• Kettle, J. G., et al. (2017). Novel Class of Potent and Cellularly Active Inhibitors Devalidates MTH1 as Broad-Spectrum Cancer Target. ACS Chemical Biology. [Link]

• BenchChem. (2025). MTH1: Validating its Role as the Primary Defender Against Oxidized Nucleotides in Human Cells.

• Geist, J., et al. (2024). Coupling cellular drug-target engagement to downstream pharmacology with CeTEAM. Nature Chemical Biology. [Link]

• Bio-protocol. (n.d.). Cellular thermal shift assay (CETSA). [Link]

• Petherick, K. J., et al. (2016). Potent and Selective Inhibitors of MTH1 Probe Its Role in Cancer Cell Survival. Journal of Medicinal Chemistry. [Link]

• Ellerman, D., et al. (2017). Discovery of Potent and Selective MTH1 Inhibitors for Oncology: Enabling Rapid Target (In)Validation. ACS Medicinal Chemistry Letters. [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology. [Link]

• Geist, J., et al. (2024). Coupling cellular drug-target engagement to downstream pharmacology with CeTEAM. bioRxiv. [Link]

• Wang, Y., et al. (2023). Targeting MutT Homolog 1 (MTH1) for Breast Cancer Suppression by Using a Novel MTH1 Inhibitor MA−24 with Tumor-Selective Toxicity. International Journal of Molecular Sciences. [Link]

• Jensen, A. J., et al. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Pharmacology & Translational Science. [Link]

• Vasta, J. D., & Robers, M. B. (2016). Small-Molecule Target Engagement in Cells. ACS Chemical Biology. [Link]

• Medard, G., et al. (2015). Optimized Chemical Proteomics Assay for Kinase Inhibitor Profiling. Journal of Proteome Research. [Link]

• Armstrong, M., et al. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets. [Link]

• BenchChem. (2025). A Researcher's Guide to Validating Small Molecule Target Engagement in Cells.

• Mondal, M., et al. (2017). Kinobead and Single-Shot LC-MS Profiling Identifies Selective PKD Inhibitors. Journal of Proteome Research. [Link]

• Miess, H., et al. (2018). Target Engagement of Small Molecules: Thermal Profiling Approaches on Different Levels. Methods in Molecular Biology. [Link]

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